JP83

Core Science & Biosynthesis

JP83: A Technical Overview of a High-Powered Audio Amplifier

Initial investigations into the mechanism of action of "JP83" have revealed that this identifier does not correspond to a pharmacological agent or a compound with a biological mode of action. Instead, JP83 is the model name for a high-power, class D monoblock audio amplifier manufactured by Down4Sound. Consequently, the requested in-depth technical guide on its core mechanism of action, experimental protocols, and signaling pathways in a biological context cannot be provided.

This document serves to present the technical specifications and operational parameters of the Down4Sound JP83 amplifier, catering to an audience with an interest in audio engineering and electronics.

Technical Specifications

The Down4Sound JP83 is an 8300-watt RMS monoblock amplifier designed for high-power car audio subwoofer applications.[1][2] Its primary function is to amplify a low-level audio signal to a level sufficient to drive large speakers (subwoofers). The core of its operation lies in its Class D amplifier topology, which allows for high efficiency and significant power output in a relatively compact design.[1]

A summary of the key quantitative data for the JP83 amplifier is presented in the table below:

Parameter	Value
Power Ratings (RMS)
@ 1 ohm	8300 Watts[1][2][3][4]
@ 2 ohms	6300 Watts[1][2][3][4]
@ 4 ohms	3300 Watts[1][2][3][4]
General Specifications
Frequency Response	14Hz – 271Hz[2][3][4]
Signal to Noise Ratio	92dB[2][3][4]
Damping Factor	>500[2][3][4]
Input Sensitivity	6V – 0.2V[2][3][4]
Working Voltage	9V – 16V[2][5]
Fusing	900A Total (3 x 300A)[2][3]
Filters
Subsonic Filter	10Hz – 50Hz[2][3][4]
Low Pass Filter	35Hz – 250Hz[2][3][4]
Physical Dimensions
Length	24 inches[1][3]
Width	9.37 inches[3]
Height	2.63 inches[3]

Operational Mechanism and Features

The fundamental "mechanism of action" of the JP83 amplifier involves taking a low-voltage audio input signal and using it to modulate a high-voltage power supply, thereby creating a high-power replica of the input signal at the speaker outputs. This is achieved through high-frequency switching and pulse-width modulation, characteristic of Class D amplifiers.

Key operational features include:

• Power Inputs: The amplifier is equipped with three 0-gauge power and ground inputs to accommodate the high current draw required for its operation.[3]

• Speaker Outputs: It features 4-gauge speaker outputs.[2][3][4]

• Cooling: To manage the heat generated during high-power operation, the JP83 incorporates a larger heat sink and active high-flow internal fans.[3][4]

• Strappable Connection: Two JP83 amplifiers can be linked together to drive a single load, effectively doubling the power output. In this configuration, one amplifier is designated as the "master" and the other as the "slave," with the master unit controlling the settings for both.[5]

• Bluetooth Remote Control: The amplifier includes a Bluetooth remote control that can display voltage and temperature, and also features a clipping indicator.[2][3]

• Protection Circuitry: The amplifier is equipped with protection circuits to prevent damage from conditions such as overheating and speaker impedance falling below the minimum stable load (1 ohm for a single unit, 2 ohms when strapped).[5]

Experimental Protocols

In the context of audio electronics, "experimental protocols" refer to the testing procedures used to verify the amplifier's performance specifications. A common procedure is "amp dyno" testing.

Amplifier Dynamometer (Dyno) Testing Workflow:

This test measures the actual power output of the amplifier under various load conditions.

Amplifier Dynamometer Testing Workflow

• Setup: The amplifier is connected to a high-current DC power supply and a resistive load bank set to a specific impedance (e.g., 4, 2, or 1 ohm). A signal generator provides a test tone (e.g., a 40Hz sine wave), and a data acquisition system is connected to measure voltage, current, and distortion.

• Procedure: The amplifier's gain is set. The input signal is applied, and the output voltage and current are measured just before the output signal begins to distort or "clip."

• Data Analysis: The power output is calculated from the measured voltage and current. The Total Harmonic Distortion (THD) is monitored to ensure the output signal is clean.[5]

Signaling Pathway

The "signaling pathway" for the JP83 amplifier is the path the audio signal takes from the input to the output.

JP83 Audio Signal Flow

• RCA Input: The audio signal originates from a source unit (head unit) and enters the amplifier via RCA connectors.[1]

• Preamplifier Stage: The signal first goes to the preamp section, where the gain, low-pass filter, and subsonic filter are applied according to the user's settings.[1]

• Modulator: The processed analog signal is then converted into a high-frequency pulse-width modulated (PWM) signal.

• Switching Stage: This PWM signal rapidly switches the amplifier's high-power transistors (MOSFETs) on and off.

• Output Filter: The high-power, high-frequency signal passes through a low-pass filter to remove the switching noise, leaving a high-power replica of the original audio signal.

• Speaker Output: This high-power signal is then sent to the subwoofers.[5]

References

• 1. youtube.com [youtube.com]
• 2. down4sound-jp83-8300-watt-rms-class-d-amplifier - Car Audio Direct [caraudiodirect.ca]
• 3. down4soundshop.com [down4soundshop.com]
• 4. ampedupcaraudio.com [ampedupcaraudio.com]
• 5. manuals.plus [manuals.plus]

The Unraveling of JP83: A Potent Irreversible FAAH Inhibitor

A deep dive into the discovery, mechanism, and history of a key tool compound in endocannabinoid research.

Introduction

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in a plethora of physiological processes, including pain, inflammation, mood, and memory. A key regulatory component of the ECS is the enzyme Fatty Acid Amide Hydrolase (FAAH), which is responsible for the degradation of the primary endocannabinoid anandamide (AEA) and other related fatty acid amides. Inhibition of FAAH has emerged as a promising therapeutic strategy to enhance endocannabinoid signaling, offering potential treatments for various pathological conditions without the psychoactive side effects associated with direct cannabinoid receptor agonists. This technical guide focuses on JP83, a potent and irreversible inhibitor of FAAH, detailing its discovery, mechanism of action, and the experimental methodologies used in its characterization.

Discovery and History

JP83 emerged from research focused on understanding the mechanism of carbamate inactivation of FAAH. Carbamates were identified as a promising class of irreversible inhibitors for serine hydrolases, and researchers sought to develop potent and selective probes to study FAAH biology. The key publication detailing the discovery and characterization of JP83 is from the laboratory of Dr. Benjamin Cravatt in 2005, published in Chemistry & Biology. This work explored the structure-activity relationships of various carbamates, leading to the rational design of JP83 as a highly potent FAAH inhibitor. JP83 is a carbamate-class inhibitor that demonstrates irreversible inhibition of FAAH.

Quantitative Data Summary

The inhibitory potency of JP83 against FAAH has been determined through various assays. The following table summarizes the key quantitative data available for JP83.

Parameter	Value	Species/Enzyme Source	Assay Method	Reference
IC50	1.6 nM	Not specified	Competitive Activity-Based Protein Profiling (ABPP)	[1]
IC50	14 nM	Human recombinant	Radiolabeled oleamide substrate assay

Mechanism of Action

JP83 functions as an irreversible inhibitor of FAAH by covalently modifying the active site serine nucleophile (Ser241) of the enzyme. This mechanism is characteristic of carbamate-based inhibitors. The carbamate moiety of JP83 acts as a "warhead" that acylates the serine residue, forming a stable carbamyl-enzyme complex. This covalent modification renders the enzyme inactive, preventing it from hydrolyzing its natural substrates like anandamide.

The following diagram illustrates the proposed signaling pathway affected by JP83. By inhibiting FAAH, JP83 prevents the breakdown of anandamide, leading to its accumulation and enhanced activation of cannabinoid receptors (CB1 and CB2).

Caption: Signaling pathway of FAAH inhibition by JP83.

Experimental Protocols

The characterization of JP83 involved several key experimental procedures. Below are detailed methodologies for the primary assays used.

FAAH Inhibition Assay (Radiolabeled Substrate)

This assay measures the ability of an inhibitor to block the enzymatic activity of FAAH using a radiolabeled substrate.

• Enzyme Source: Recombinant human FAAH expressed in a suitable expression system (e.g., E. coli or insect cells) and purified.

• Substrate: [3H]Oleamide or another suitable radiolabeled fatty acid amide.

• Assay Buffer: Typically a Tris-HCl or phosphate buffer at physiological pH (e.g., 50 mM Tris-HCl, pH 7.4).

• Procedure:

  • Recombinant FAAH is pre-incubated with varying concentrations of JP83 (or vehicle control) for a defined period (e.g., 15-30 minutes) at a specific temperature (e.g., 37°C) to allow for inhibitor binding.

  • The enzymatic reaction is initiated by the addition of the radiolabeled substrate.

  • The reaction is allowed to proceed for a specific time (e.g., 10-20 minutes) and then terminated, often by the addition of an acidic solution to precipitate the protein.

  • The unreacted substrate and the product of the reaction are separated using a method such as liquid-liquid extraction or thin-layer chromatography (TLC).

  • The amount of radioactivity in the product fraction is quantified using a scintillation counter.

  • The percentage of inhibition is calculated for each inhibitor concentration, and the IC50 value is determined by fitting the data to a dose-response curve.

Competitive Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemical proteomic technique used to assess the potency and selectivity of enzyme inhibitors in a complex biological sample.

• Probe: A fluorescently or biotin-tagged activity-based probe that covalently labels the active site of FAAH (and other serine hydrolases). A common probe is a fluorophosphonate (FP) derivative.

• Biological Sample: Cell lysates, tissue homogenates, or purified enzyme preparations.

• Procedure:

  • The biological sample is pre-incubated with varying concentrations of JP83 for a specific time.

  • The activity-based probe is then added to the sample and allowed to react with the remaining active enzymes.

  • The proteins in the sample are separated by SDS-PAGE.

  • The gel is scanned for fluorescence to visualize the labeled enzymes. The intensity of the fluorescent band corresponding to FAAH is quantified.

  • A decrease in the fluorescent signal for FAAH in the presence of JP83 indicates inhibition. The IC50 is determined by quantifying the reduction in probe labeling at different inhibitor concentrations.

The following diagram illustrates the general workflow for competitive ABPP.

Caption: General workflow for competitive activity-based protein profiling (ABPP).

Conclusion

JP83 stands as a significant tool compound in the study of the endocannabinoid system. Its high potency and irreversible mechanism of action have made it invaluable for elucidating the physiological and pathological roles of FAAH. The detailed experimental protocols provided herein offer a guide for researchers aiming to utilize or develop similar inhibitors. The continued exploration of FAAH inhibitors, building on the foundation laid by compounds like JP83, holds great promise for the development of novel therapeutics for a range of human diseases.

References

• 1. medchemexpress.com [medchemexpress.com]

In-depth Technical Guide: The Chemical Identity and Properties of JP83 Remain Undefined

A comprehensive search of publicly available scientific and chemical databases has yielded no information on a compound designated as "JP83." This suggests that "JP83" is not a standard or widely recognized chemical identifier.

The lack of data prevents the creation of a technical guide on its chemical structure, properties, and associated experimental protocols. It is possible that "JP83" represents an internal code for a proprietary compound, a novel but yet-to-be-published molecule, or a misidentification.

Without a definitive chemical structure or any associated research, the core requirements of this topic, including data presentation, experimental protocols, and visualizations, cannot be fulfilled. Researchers, scientists, and drug development professionals are advised to verify the nomenclature and seek more specific identifiers, such as a formal chemical name, CAS number, or a reference to the originating research group or publication, to obtain the necessary information.

JP83 (CAS 887264-44-0): A Technical Guide to a Potent FAAH Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of JP83, a potent and irreversible inhibitor of Fatty Acid Amide Hydrolase (FAAH). JP83, with the CAS number 887264-44-0, belongs to the carbamate class of inhibitors and has been instrumental in the study of the endocannabinoid system. This document details its mechanism of action, quantitative inhibitory data, relevant experimental protocols, and its role within the FAAH signaling pathway.

Core Compound Information

Property	Value	Source
CAS Number	887264-44-0	[1][2][3]
Chemical Name	3'-carbamoyl-biphenyl-3-yl-hexylphenylcarbamate	[1]
Molecular Formula	C₂₆H₂₈N₂O₃	[1][3]
Molecular Weight	416.5 g/mol	[1][3]
Class	Irreversible Carbamate FAAH Inhibitor	[1][4]

Quantitative Inhibitory Data

JP83 is a highly potent inhibitor of FAAH. Its inhibitory activity has been quantified using various assays, demonstrating significant potency against the human recombinant enzyme.

Parameter	Value (nM)	Assay Condition	Source
IC₅₀	14	Human recombinant FAAH with radiolabeled oleamide substrate	[1]
IC₅₀	1.6	Competitive activity-based protein profiling (ABPP)	[4]
IC₅₀	7	Compared to URB597 (48 nM) under the same assay conditions	[5]

Mechanism of Action

JP83 functions as an irreversible inhibitor of FAAH through a covalent modification of the enzyme's active site. As a carbamate inhibitor, its mechanism involves the carbamylation of the catalytic serine nucleophile, Ser241, within the FAAH active site. This covalent modification effectively and irreversibly deactivates the enzyme, preventing it from hydrolyzing its endogenous substrates, such as the endocannabinoid anandamide.[5]

Biochemical studies have elucidated that the O-biaryl substituents of carbamate inhibitors like JP83 reside in the acyl chain binding channel of FAAH. This binding orientation was contrary to initial modeling predictions and has been crucial for the rational design of subsequent potent and selective FAAH inhibitors.[5]

Signaling Pathway of FAAH Inhibition by JP83

Fatty Acid Amide Hydrolase (FAAH) is a key enzyme in the endocannabinoid signaling pathway. Its primary role is the degradation of fatty acid amides, most notably the endocannabinoid N-arachidonoylethanolamine (anandamide). By inhibiting FAAH, JP83 elevates the endogenous levels of anandamide. This increase in anandamide leads to enhanced activation of cannabinoid receptors, primarily CB1 and CB2, which are involved in a wide range of physiological processes including pain perception, mood, and inflammation. The therapeutic potential of FAAH inhibitors like JP83 lies in their ability to amplify the body's natural endocannabinoid signaling in a targeted manner.

FAAH Inhibition by JP83 and Downstream Signaling.

Experimental Protocols

The following sections describe the general methodologies used in the characterization of JP83 and other carbamate-based FAAH inhibitors.

FAAH Inhibition Assay (Fluorometric)

This assay is used to determine the in vitro potency of FAAH inhibitors.

• Enzyme Preparation: Recombinant human or rat FAAH is used. The enzyme is typically diluted in an appropriate assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, containing 1 mM EDTA).

• Inhibitor Preparation: JP83 is dissolved in a suitable solvent, such as DMSO, to create a stock solution, which is then serially diluted to the desired concentrations.

• Assay Procedure:

  • The diluted FAAH enzyme is pre-incubated with varying concentrations of JP83 or the vehicle control in a 96-well plate for a specified time at 37°C.

  • The enzymatic reaction is initiated by adding a fluorogenic FAAH substrate, such as AMC arachidonoyl amide.

  • The hydrolysis of the substrate by FAAH releases a fluorescent product (7-amino-4-methylcoumarin, AMC).

  • The increase in fluorescence is monitored over time using a fluorescence plate reader with excitation and emission wavelengths of approximately 340-360 nm and 450-465 nm, respectively.

• Data Analysis: The rate of reaction is calculated from the linear portion of the fluorescence curve. The IC₅₀ value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined by plotting the percentage of inhibition against the inhibitor concentration.

In Vivo Target Selectivity Profiling using a "Click Chemistry" Probe (JP104)

To assess the selectivity of carbamate inhibitors in a complex biological environment, a close analog of JP83, named JP104, was synthesized. JP104 is a "clickable" probe, meaning it contains a terminal alkyne group that can be used for bioorthogonal ligation. This allows for the visualization and identification of its protein targets in vivo.

Workflow for In Vivo Target Profiling of FAAH Inhibitors.

• Animal Dosing: A test animal, typically a mouse, is administered JP104 via intraperitoneal (i.p.) injection.

• Tissue Collection and Proteome Preparation: After a set period, the animal is euthanized, and various tissues (e.g., brain, liver, kidney) are harvested. The tissues are homogenized, and the proteomes are isolated.

• Click Chemistry Reaction: The proteomes are treated with a fluorescent azide tag (e.g., rhodamine-azide). The alkyne group on JP104 that is covalently bound to its protein targets will undergo a cycloaddition reaction with the azide tag, effectively labeling the targets with a fluorescent probe.

• Analysis: The labeled proteomes are separated by SDS-PAGE. The gel is then scanned for fluorescence to visualize the protein targets of JP104. The selectivity of the inhibitor is determined by the number of labeled protein bands. A highly selective inhibitor will primarily label FAAH.

In vivo studies with JP104 have shown that it is highly selective for FAAH in the brain. However, in peripheral tissues like the liver and kidney, it has been observed to react with other serine hydrolases.[5] This highlights the importance of assessing inhibitor selectivity in various tissues.

Summary and Future Directions

JP83 is a valuable research tool for investigating the biological roles of the endocannabinoid system. Its high potency and well-characterized mechanism of action make it a standard against which new FAAH inhibitors can be compared. The insights gained from JP83 and its analogs have been pivotal in understanding the therapeutic potential of FAAH inhibition for a range of conditions, including pain, anxiety, and inflammatory disorders. Future research may focus on the development of next-generation FAAH inhibitors with improved selectivity for peripheral tissues to minimize off-target effects and enhance their therapeutic window.

References

• 1. Mechanism of carbamate inactivation of FAAH: implications for the design of covalent inhibitors and in vivo functional probes for enzymes [hero.epa.gov]
• 2. Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of Carbamate Inactivation of FAAH: Implications for the Design of Covalent Inhibitors and In Vivo Functional Probes for Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanistic and Pharmacological Characterization of PF-04457845: A Highly Potent and Selective Fatty Acid Amide Hydrolase Inhibitor That Reduces Inflammatory and Noninflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]

No Biological Data Found for "JP83"

An extensive search for scientific literature regarding the in vivo and in vitro effects of a compound designated "JP83" has yielded no results in the biomedical domain. All search results exclusively refer to a high-power monoblock audio amplifier, the "Down4Sound JP83." Consequently, it is not possible to provide an in-depth technical guide or whitepaper on the biological activities of a compound with this name, as no such entity appears to be described in the accessible scientific literature.

There is no quantitative data, experimental protocols, or signaling pathways associated with a therapeutic or chemical agent named JP83. The information available pertains solely to the technical specifications of the audio equipment, including its power ratings in watts RMS at different ohms, physical dimensions, and features related to audio amplification.[1][2][3][4][5][6][7][8][9][10]

Therefore, the core requirements of the requested topic, including data presentation in tables, detailed experimental methodologies, and visualization of signaling pathways, cannot be fulfilled. The subject "JP83" as a research compound for drug development or scientific investigation does not appear to exist in the public record.

References

• 1. m.youtube.com [m.youtube.com]
• 2. manuals.plus [manuals.plus]
• 3. down4soundshop.com [down4soundshop.com]
• 4. ampedupcaraudio.com [ampedupcaraudio.com]
• 5. wccaraudio.com [wccaraudio.com]
• 6. down4sound-jp83-8300-watt-rms-class-d-amplifier - Car Audio Direct [caraudiodirect.ca]
• 7. youtube.com [youtube.com]
• 8. mooncarstereo.com [mooncarstereo.com]
• 9. m.youtube.com [m.youtube.com]
• 10. down4soundshop.com [down4soundshop.com]

No Public Data Available for JP83 Pharmacokinetics and Pharmacodynamics

A comprehensive search for the pharmacokinetics and pharmacodynamics of a compound designated "JP83" has yielded no specific scientific literature, clinical trial data, or public information. The identifier "JP83" does not correspond to any known drug or research compound in publicly accessible databases.

The search results did not provide any quantitative data for tabulation, experimental methodologies, or signaling pathways associated with a substance named JP83. It is possible that "JP83" is an internal project code, a very early-stage compound not yet disclosed in public forums, or a misnomer.

One tangentially related result mentioned a patent, "JP2024154083," which is currently in the discovery phase for infectious diseases. However, this patent information does not contain the detailed pharmacokinetic and pharmacodynamic data required to fulfill the request for an in-depth technical guide.

Without any available data, it is not possible to create the requested tables, experimental protocols, or visualizations. Further research would be contingent on the public disclosure of information related to this specific compound.

Preliminary research on JP83's therapeutic potential

Initial investigations into the therapeutic potential of a compound designated "JP83" have yielded no discernible data within the biomedical and pharmaceutical research domains. All available information exclusively identifies JP83 as a high-power, class D monoblock car audio amplifier.

This whitepaper was intended to provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the therapeutic promise of JP83. However, extensive searches across scientific databases and literature have failed to produce any evidence of JP83 being a subject of medical or biological investigation. The search results consistently point towards a commercial electronic device used in car audio systems.

Therefore, the core requirements of this report—summarizing quantitative biological data, detailing experimental protocols, and visualizing signaling pathways—cannot be fulfilled. The absence of any relevant scientific studies means there is no data to present, no experimental methodologies to describe, and no biological pathways to illustrate.

For the benefit of the intended audience, and to prevent further misdirected research efforts, this document will instead summarize the technical specifications of the JP83 car audio amplifier as found in the public domain.

Technical Specifications of the JP83 Amplifier

The following tables present the advertised specifications of the Down4Sound JP83 amplifier. This data is provided for informational purposes only, to clarify the nature of the product identified as "JP83".

Power Ratings
1-ohm rating	8300 WATTS RMS
2-ohm rating	6300 WATTS RMS
4-ohm rating	3300 WATTS RMS

Audio Specifications
Frequency Response	14Hz – 271Hz[1][2][3][4]
Signal to Noise Ratio	92dB[1][2][3][4]
Damping Factor	>500[1][2][3][4]
Input Sensitivity	6V – 0.2V[1][2][3][4]
Subsonic Filter	10Hz – 50Hz[1][2][3][4]
Low Pass Filter	35Hz – 250Hz[1][2][3][4]
Phase	0 – 180 degrees[1][2][3][4]

Physical and Electrical Specifications
Operating Voltage	9 to 15.5 Volts[3]
Fusing	900A TOTAL | 300A for each positive wire (3x)[1][3][4]
Power Inputs	3 x 0ga[3][4]
Speaker Output	4ga[3][4]
Dimensions	24" (L) x 9.37" (W) x 2.63" (H)[1][3]

Conclusion

The entity "JP83" as identified through public search records is a piece of audio equipment and not a therapeutic agent. Researchers, scientists, and drug development professionals seeking information on novel therapeutics should be aware of this distinction to avoid confusion in their research endeavors. No evidence currently exists to support any biological or medical application for a substance or product named JP83.

References

• 1. down4soundshop.com [down4soundshop.com]
• 2. ampedupcaraudio.com [ampedupcaraudio.com]
• 3. wccaraudio.com [wccaraudio.com]
• 4. down4sound-jp83-8300-watt-rms-class-d-amplifier - Car Audio Direct [caraudiodirect.ca]

A Technical Guide to Fatty Acid Amide Hydrolase (FAAH) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the literature on fatty acid amide hydrolase (FAAH) inhibitors. It covers the core aspects of FAAH inhibition, from the fundamental signaling pathways to detailed experimental protocols and a summary of key compounds that have progressed to clinical trials. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working in the field of endocannabinoid pharmacology and therapeutics.

Introduction to Fatty Acid Amide Hydrolase (FAAH)

Fatty acid amide hydrolase (FAAH) is an integral membrane-bound enzyme belonging to the serine hydrolase superfamily.[1] It plays a crucial role in the endocannabinoid system by catalyzing the hydrolysis of a class of endogenous signaling lipids known as fatty acid amides. The most well-characterized substrate for FAAH is anandamide (N-arachidonoylethanolamine or AEA), an endogenous cannabinoid that activates cannabinoid receptors CB1 and CB2. By degrading anandamide, FAAH terminates its signaling, thereby modulating a wide range of physiological processes including pain, inflammation, anxiety, and mood.[2]

Inhibition of FAAH presents an attractive therapeutic strategy. By preventing the breakdown of anandamide and other fatty acid amides, FAAH inhibitors elevate the levels of these endogenous signaling molecules in a localized and activity-dependent manner. This approach is hypothesized to offer the therapeutic benefits of cannabinoid receptor activation, such as analgesia and anxiolysis, while potentially avoiding the undesirable psychotropic side effects associated with direct-acting CB1 receptor agonists.[2]

The Endocannabinoid Signaling Pathway

The endocannabinoid system is a complex and widespread signaling network that plays a key role in maintaining homeostasis. Its primary components include endocannabinoids, cannabinoid receptors, and the enzymes responsible for endocannabinoid synthesis and degradation.

Caption: Endocannabinoid signaling at the synapse.

As depicted in the diagram, upon postsynaptic neuronal activation, anandamide is synthesized on-demand from membrane lipid precursors by enzymes such as N-acyl-phosphatidylethanolamine-specific phospholipase D (NAPE-PLD).[3] It then acts as a retrograde messenger, traveling back across the synapse to bind to and activate presynaptic CB1 receptors. This activation leads to the inhibition of voltage-gated calcium channels, which in turn suppresses the release of neurotransmitters. The signaling is terminated when anandamide is taken up by the postsynaptic neuron and hydrolyzed by FAAH into arachidonic acid and ethanolamine.[3]

Classes of FAAH Inhibitors

FAAH inhibitors can be broadly classified based on their mechanism of action:

• Irreversible Covalent Inhibitors: These inhibitors typically contain an electrophilic group that forms a stable, covalent bond with a key serine residue (Ser241) in the active site of FAAH.[4] This leads to time-dependent and irreversible inactivation of the enzyme. Carbamates (e.g., URB597) and ureas (e.g., PF-04457845) are prominent examples of this class.[1][4]

• Reversible Covalent Inhibitors: This class of inhibitors also forms a covalent bond with the catalytic serine, but this bond is reversible. A major group within this class are the α-ketoheterocycles (e.g., OL-135), which form a reversible hemiketal with Ser241.[1]

• Reversible Non-covalent Inhibitors: These inhibitors bind to the active site of FAAH through non-covalent interactions such as hydrogen bonds and hydrophobic interactions, without forming a covalent bond with the catalytic serine.[5]

Quantitative Data on Key FAAH Inhibitors

The following tables summarize key quantitative data for several well-characterized FAAH inhibitors that have been investigated in preclinical and/or clinical studies.

Table 1: In Vitro Potency of Selected FAAH Inhibitors

Compound	Class	Target Species	IC50 (nM)	Ki (nM)	Reference(s)
URB597	Irreversible Carbamate	Human	4.6	-	[6]
Rat	-	-
PF-04457845	Irreversible Urea	Human	7.2	-	[7]
Rat	-	-
JNJ-42165279	Irreversible Urea	Human	70	-
Rat	313	-	[2]
V158866	Reversible	Human	-	-	[8]
BIA 10-2474	Irreversible	Rat Brain	Modest	-
OL-135	Reversible α-ketoheterocycle	Rat	-	4.7	[1]

Table 2: Pharmacokinetic Parameters of Selected FAAH Inhibitors in Humans (Single Dose)

Compound	Dose	Cmax (ng/mL)	Tmax (hr)	t1/2 (hr)	Reference(s)
PF-04457845	4 mg	134	1.5	9.8	[7]
V158866	300 mg	-	-	9.6 - 18.3	[9]
BIA 10-2474	0.25 - 100 mg	Dose-dependent	-	4.5 - 9.3	[10]

Table 3: Clinical Trial Outcomes for Selected FAAH Inhibitors

Compound	Indication(s)	Phase	Outcome	Reference(s)
PF-04457845	Osteoarthritis Pain, PTSD	II	Lacked efficacy for osteoarthritis pain. Discontinued for PTSD for business reasons.	[7][11]
JNJ-42165279	Social Anxiety Disorder	II	Did not demonstrate efficacy.	[12]
SSR-411298	Major Depressive Disorder	II	Did not demonstrate efficacy.	[7]
V158866	Pain	I	Well-tolerated.	[8]
BIA 10-2474	Healthy Volunteers	I	Terminated due to serious adverse events, including one fatality, at the highest dose. These effects were not considered to be related to FAAH inhibition.	[10][13]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used in the evaluation of FAAH inhibitors.

In Vitro FAAH Activity Assay (Fluorometric)

This assay measures the activity of FAAH by monitoring the hydrolysis of a fluorogenic substrate.

Materials:

• Recombinant human or rat FAAH

• FAAH Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, containing 1 mM EDTA)

• FAAH substrate: N-(arachidonoyl)-7-amino-4-methylcoumarin (AAMCA)

• Test inhibitor compound

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test inhibitor in the assay buffer.

• In a 96-well plate, add the assay buffer, the test inhibitor dilutions, and the FAAH enzyme.

• Pre-incubate the plate at 37°C for a specified time (e.g., 15 minutes).

• Initiate the reaction by adding the AAMCA substrate to each well.

• Immediately measure the fluorescence intensity at an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm.[14]

• Continue to monitor the fluorescence kinetically over a set period (e.g., 30 minutes) at 37°C.

• The rate of increase in fluorescence is proportional to the FAAH activity.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.

In Vivo Models

This model assesses the anti-inflammatory effects of a test compound.

Animals:

• Male Wistar rats or Swiss Webster mice.

Procedure:

• Administer the test FAAH inhibitor or vehicle to the animals via the desired route (e.g., intraperitoneal, oral).

• After a specified pretreatment time (e.g., 30-60 minutes), inject a 1% solution of carrageenan in saline into the plantar surface of one hind paw.[5]

• Measure the paw volume or thickness at baseline and at various time points after the carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer or calipers.

• The increase in paw volume is a measure of inflammation.

• Compare the paw edema in the drug-treated group to the vehicle-treated group to determine the anti-inflammatory effect.

This model is used to evaluate the anxiolytic-like effects of a compound.

Apparatus:

• A plus-shaped maze with two open arms and two enclosed arms, elevated from the floor.

Procedure:

• Administer the test FAAH inhibitor or vehicle to the animals.

• After a specified pretreatment time, place the animal in the center of the elevated plus maze, facing an open arm.

• Allow the animal to explore the maze for a set period (e.g., 5 minutes).

• Record the number of entries into and the time spent in the open and closed arms using a video tracking system.

• An increase in the time spent in and/or the number of entries into the open arms is indicative of an anxiolytic-like effect.

This model assesses the analgesic properties of a compound in a model of persistent pain.

Procedure:

• Administer the test FAAH inhibitor or vehicle to the animals.

• After a specified pretreatment time, inject a dilute solution of formalin (e.g., 2.5-5%) into the plantar surface of one hind paw.[1]

• Immediately place the animal in an observation chamber.

• Observe and record the amount of time the animal spends licking, biting, or flinching the injected paw.

• The pain response occurs in two phases: an early, acute phase (0-5 minutes post-injection) and a late, inflammatory phase (15-30 minutes post-injection).[1]

• A reduction in the duration of these pain behaviors in the drug-treated group compared to the vehicle-treated group indicates an analgesic effect.

Drug Discovery and Development Workflow

The discovery and development of FAAH inhibitors typically follows a structured workflow, from initial hit identification to preclinical and clinical evaluation.

References

• 1. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. itmedicalteam.pl [itmedicalteam.pl]
• 3. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]
• 4. Partial QSAR analysis of some selected natural inhibitors of FAAH suggests a working hypothesis for the development of endocannabinoid-based drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. escholarship.org [escholarship.org]
• 6. researchgate.net [researchgate.net]
• 7. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Safety, Tolerability, and Pharmacokinetics of FAAH Inhibitor BIA 10‐2474: A Double‐Blind, Randomized, Placebo‐Controlled Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Pain Assessment Using the Rat and Mouse Formalin Tests [en.bio-protocol.org]
• 14. A perspective review on fatty acid amide hydrolase (FAAH) inhibitors as potential therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Enigmatic Safety Profile of JP83: A Multifaceted Designator

The designation "JP83" presents a notable challenge in scientific and technical literature, appearing across disparate fields and referring to distinct entities, from a potent chemical inhibitor to a bacterial strain and a high-performance audio amplifier. This guide addresses the available information regarding the safety and toxicity of "JP83" in a biomedical context, while acknowledging the significant ambiguity of the term. For researchers, scientists, and drug development professionals, it is crucial to first identify the specific "JP83" of interest to access relevant data.

JP83 as a Chemical Compound: An FAAH Inhibitor

In the realm of medicinal chemistry, JP83 is identified as an N-(6-phenyl)hexylcarbamate analogue, a potent inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1] FAAH is an enzyme that degrades fatty acid amides, a class of endogenous signaling lipids that includes the endocannabinoid anandamide. By inhibiting FAAH, compounds like JP83 can modulate the endocannabinoid system, which plays a role in pain, inflammation, and mood.

One study mentions the development of JP83 as a hybrid of two other compounds, OL-135 and URB597, where the cyclohexyl group was replaced with a phenhexyl group.[2] Another publication notes that JP83 is a potent compound representative of a biphenyl series of inhibitors with an IC50 of 14 nM.[1] A patent application also lists JP83 among a series of FAAH inhibitors for the potential treatment of abdominal, visceral, and pelvic pain.

JP83 as a Bacterial Strain: Staphylococcus aureus

In the field of microbiology, "JP83" refers to a specific strain of Staphylococcus aureus.[3][4] This strain has been used in research to study the SOS response, a global response to DNA damage in bacteria, and its role in the horizontal transfer of virulence factors.[3][4] Specifically, strain JP83 is a derivative of S. aureus RN27 that encodes a noncleavable form of the LexA protein [LexA(G94E)], which is a key repressor of the SOS response.[3][4] Studies involving this strain have investigated its response to β-lactam antibiotics like ampicillin.[3][4]

The safety and toxicity information for this bacterial strain would be relevant in the context of its handling in a laboratory setting (i.e., biosafety level) and its pathogenic potential. However, specific toxicity studies on the JP83 strain itself, outside of its use as a research tool, are not detailed in the provided search results.

The Challenge of Data Scarcity and the Path Forward

The significant lack of a consolidated and publicly accessible safety and toxicity profile for a chemical compound designated "JP83" poses a considerable hurdle for researchers and drug development professionals. The ambiguity of the term, with its concurrent use in microbiology and commercial electronics, further complicates data retrieval.

For those interested in the therapeutic potential of the FAAH inhibitor JP83, the next steps would involve:

• Direct Inquiry: Contacting the research groups or companies that have published on or patented this compound to request any available non-confidential safety data.

• Literature Monitoring: Setting up alerts for new publications or patents that may disclose toxicological information on JP83.

• Analog-Based Assessment: In the absence of direct data, a preliminary risk assessment could be conducted by examining the safety profiles of structurally similar FAAH inhibitors.

Due to the lack of specific data, it is not possible to provide the requested tables of quantitative data, detailed experimental protocols, or diagrams of signaling pathways related to the safety and toxicity of a chemical compound named JP83 at this time. Researchers are urged to exercise caution and verify the identity of "JP83" in their sources to ensure they are accessing relevant and accurate information.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. asianjpr.com [asianjpr.com]
• 3. journals.asm.org [journals.asm.org]
• 4. β-Lactam Antibiotics Induce the SOS Response and Horizontal Transfer of Virulence Factors in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Unraveling the Enigma of JP83 in Scientific Research

Initial investigations into the scientific applications of a compound referred to as "JP83" have yielded no discernible results within the biomedical and life sciences fields. Extensive searches of scholarly databases and scientific literature have failed to identify any molecule or agent with this designation being utilized in cell culture experiments, cancer research, or the study of cellular signaling pathways.

Our comprehensive search for information on "JP83" has instead led to a consistent and exclusive association with a high-wattage monoblock amplifier used in car audio systems, the Down4Sound JP83.[1][2][3][4][5][6][7][8] This product, designed for audio enthusiasts, has no apparent connection to biological research or pharmaceutical development.

The initial request for detailed application notes, experimental protocols, and visualizations of signaling pathways related to a "JP83" in a cell culture context appears to be based on a misunderstanding or a misnomer. There is currently no publicly available scientific data to suggest the existence of a research compound with this name.

Therefore, the creation of the requested content, including quantitative data tables, detailed methodologies, and Graphviz diagrams for signaling pathways, is not feasible. The fundamental prerequisite for such a task—the existence and characterization of the compound —has not been met.

Researchers, scientists, and drug development professionals seeking information on compounds for cell culture experiments are advised to verify the correct nomenclature and to consult established scientific databases such as PubMed, Scopus, or chemical registries like CAS for accurate identification and published research. Should "JP83" be an internal or developmental code for a compound not yet disclosed in public literature, further clarification from the source of the designation would be necessary to proceed with any meaningful scientific inquiry.

References

• 1. manuals.plus [manuals.plus]
• 2. youtube.com [youtube.com]
• 3. down4soundshop.com [down4soundshop.com]
• 4. wccaraudio.com [wccaraudio.com]
• 5. down4sound-jp83-8300-watt-rms-class-d-amplifier - Car Audio Direct [caraudiodirect.ca]
• 6. down4soundshop.com [down4soundshop.com]
• 7. mooncarstereo.com [mooncarstereo.com]
• 8. down4soundshop.com [down4soundshop.com]

Application Notes and Protocols for JP83 Administration in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

JP83 is an irreversible inhibitor of the enzyme Fatty Acid Amide Hydrolase (FAAH), belonging to the O-aryl carbamate class. FAAH is the primary enzyme responsible for the degradation of a class of endogenous signaling lipids, most notably the endocannabinoid anandamide (AEA). By inhibiting FAAH, JP83 elevates the endogenous levels of anandamide and other related fatty acid amides, thereby potentiating their effects on various physiological processes, including pain, inflammation, and neurotransmission. These application notes provide a comprehensive overview of the preclinical administration of JP83 in animal models, based on available data for the compound and its close structural and functional analogs.

Mechanism of Action

JP83 acts as a covalent inhibitor, targeting the active site serine nucleophile (Ser241) of FAAH. This irreversible carbamylation of the enzyme leads to a sustained increase in the levels of FAAH substrates. The primary substrate, anandamide, is an agonist for cannabinoid receptors (CB1 and CB2), and its elevated levels are believed to mediate the analgesic, anxiolytic, and anti-inflammatory effects observed with FAAH inhibitors.

Signaling Pathway of FAAH Inhibition

The following diagram illustrates the signaling pathway affected by JP83.

Figure 1: Mechanism of FAAH inhibition by JP83.

Quantitative Data from Preclinical Studies with FAAH Inhibitors

Due to the limited availability of specific in vivo efficacy and toxicity data for JP83, the following tables summarize representative data from studies using the well-characterized and structurally similar FAAH inhibitor, URB597. These data can serve as a valuable reference for designing studies with JP83.

Table 1: Efficacy of the FAAH Inhibitor URB597 in a Mouse Model of Neuropathic Pain

Treatment Group	Dose (mg/kg, p.o.)	Mechanical Allodynia (Paw Withdrawal Threshold in grams)	Thermal Hyperalgesia (Paw Withdrawal Latency in seconds)	Reference
Vehicle	-	1.2 ± 0.2	4.5 ± 0.5	[1]
URB597	1	2.8 ± 0.3	7.8 ± 0.6	[1]
URB597	10	3.5 ± 0.4	9.2 ± 0.7	[1]
URB597	50	3.9 ± 0.5	10.1 ± 0.8	[1]
*p < 0.05 compared to vehicle. Data are presented as mean ± SEM.

Table 2: Effects of the FAAH Inhibitor URB597 on Attentional Performance in Adolescent Mice

Treatment Group	Dose (mg/kg, i.p.)	Accuracy in Distractor Trials (%)	Correct Responses in Distractor Trials (n)	Premature Responses in Distractor Trials (n)	Reference
Vehicle	-	75.2 ± 2.1	15.1 ± 0.8	4.2 ± 0.5	[2][3]
URB597	0.5	85.6 ± 1.8	17.9 ± 0.7	2.1 ± 0.3	[2][3]
p < 0.05 compared to vehicle. Data are presented as mean ± SEM.

Table 3: General Toxicity Profile of Carbamate-Based FAAH Inhibitors in Rodents

Compound Class	Observation	Species	Notes	Reference
O-aryl carbamates	No catalepsy, hypothermia, or hyperphagia observed at effective doses.	Rat	These are typical side effects of direct-acting cannabinoid agonists.	[4]
O-aryl carbamates	Well-tolerated with few adverse events reported in preclinical studies.	Mouse, Rat	Chronic dosing studies are limited.	[5]
Irreversible FAAH inhibitors	Potential for off-target activity with very high doses or chronic administration.	General	The irreversible nature of binding necessitates careful dose selection.	[6]

Experimental Protocols

The following protocols are based on established methodologies for the in vivo administration of O-aryl carbamate FAAH inhibitors, such as URB597, and can be adapted for studies with JP83.

Protocol 1: Preparation and Intraperitoneal (i.p.) Administration of JP83 in Mice

1. Materials:

• JP83

• Tween 80

• Polyethylene glycol 400 (PEG400)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Syringes and needles (27-30 gauge)

2. Formulation (based on URB597 protocol[2][3]):

• Prepare a stock solution of JP83 in a suitable organic solvent (e.g., DMSO) if necessary, although direct formulation is preferred to minimize solvent toxicity.

• For a final injection volume of 10 mL/kg, prepare the vehicle by mixing 5% Tween 80, 5% PEG400, and 90% sterile saline. For example, to make 1 mL of vehicle, mix 50 µL of Tween 80, 50 µL of PEG400, and 900 µL of sterile saline.

• Weigh the required amount of JP83 and add it to the vehicle to achieve the desired final concentration (e.g., for a 0.5 mg/kg dose in a mouse weighing 25 g, the injection volume would be 250 µL, so the concentration would be 0.05 mg/mL).

• Vortex the mixture vigorously until the compound is fully dissolved. Gentle warming or brief sonication may aid in dissolution.

• Visually inspect the solution to ensure there are no precipitates before injection.

3. Administration:

• Gently restrain the mouse.

• Administer the JP83 formulation via intraperitoneal injection at a volume of 10 mL/kg body weight.

Protocol 2: Oral Gavage (p.o.) Administration of JP83 in Mice

1. Materials:

• JP83

• Vehicle (e.g., 0.5% carboxymethylcellulose in water, or a lipid-based formulation)

• Oral gavage needles (flexible or rigid, appropriate size for mice)

• Syringes

2. Formulation:

• The choice of vehicle for oral administration will depend on the physicochemical properties of JP83. A suspension in 0.5% carboxymethylcellulose is a common choice for poorly soluble compounds.

• Weigh the required amount of JP83 and triturate it with a small amount of the vehicle to form a paste.

• Gradually add the remaining vehicle while mixing to create a homogenous suspension.

3. Administration:

• Gently restrain the mouse.

• Measure the required volume of the JP83 suspension into a syringe fitted with an oral gavage needle.

• Carefully insert the gavage needle into the esophagus and deliver the formulation directly into the stomach. The volume is typically 5-10 mL/kg body weight.

Experimental Workflow for In Vivo Study

The following diagram outlines a typical experimental workflow for evaluating the efficacy of JP83 in an animal model.

Figure 2: General experimental workflow for JP83 administration.

Important Considerations

• Dose Selection: Due to the irreversible nature of JP83, it is crucial to perform dose-response studies to identify the minimum effective dose and to avoid potential off-target effects at higher concentrations.

• Pharmacokinetics and Pharmacodynamics: It is recommended to conduct pharmacokinetic studies to determine the absorption, distribution, metabolism, and excretion of JP83. Pharmacodynamic studies should also be performed to correlate drug exposure with the extent and duration of FAAH inhibition in target tissues.

• Toxicity: Acute and chronic toxicity studies are essential to establish the safety profile of JP83. Close monitoring of animal health, including body weight, food and water intake, and general behavior, is critical.

• Compound Stability: The stability of the JP83 formulation should be assessed to ensure accurate dosing throughout the study.

These application notes and protocols are intended to serve as a guide for the preclinical evaluation of JP83. Researchers should adapt these methodologies to their specific experimental needs and adhere to all institutional and national guidelines for the ethical use of animals in research.

References

• 1. escholarship.org [escholarship.org]
• 2. Acute Administration of URB597 Fatty Acid Amide Hydrolase Inhibitor Prevents Attentional Impairments by Distractors in Adolescent Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Acute Administration of URB597 Fatty Acid Amide Hydrolase Inhibitor Prevents Attentional Impairments by Distractors in Adolescent Mice [frontiersin.org]
• 4. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Brain permeant and impermeant inhibitors of fatty-acid amide hydrolase suppress the development and maintenance of paclitaxel-induced neuropathic pain without producing tolerance or physical dependence in vivo and synergize with paclitaxel to reduce tumor cell line viability in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FAAH Modulators from Natural Sources: A Collection of New Potential Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for JP83: A Potent, Irreversible FAAH Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and stability assessment of JP83, a potent and irreversible inhibitor of Fatty Acid Amide Hydrolase (FAAH). Additionally, the underlying signaling pathway of FAAH inhibition is illustrated to provide a comprehensive understanding of JP83's mechanism of action.

Introduction to JP83

JP83 is a carbamate-based irreversible inhibitor of Fatty Acid Amide Hydrolase (FAAH), an enzyme responsible for the degradation of the endocannabinoid anandamide and other fatty acid amides. By inhibiting FAAH, JP83 effectively increases the levels of endogenous cannabinoids, thereby potentiating their signaling and exerting various physiological effects, including analgesic and anxiolytic properties. Its high potency makes it a valuable tool for studying the endocannabinoid system and a potential therapeutic agent.

Solution Preparation

Proper preparation of JP83 solutions is critical for obtaining reliable and reproducible experimental results. The following protocols outline the preparation of stock and working solutions.

Materials

• JP83 powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Vortex mixer

• Ultrasonic bath (optional)

Protocol for Preparing JP83 Stock Solution (10 mM)

• Weighing: Accurately weigh a precise amount of JP83 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight of JP83: 416.51 g/mol ), weigh 4.165 mg of JP83.

• Dissolution: Add the weighed JP83 powder to a sterile microcentrifuge tube. Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

• Solubilization: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If necessary, briefly sonicate the solution in an ultrasonic bath to ensure complete solubilization.[1]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Protocol for Preparing JP83 Working Solutions

• Thawing: Thaw a single aliquot of the 10 mM JP83 stock solution at room temperature.

• Dilution: Prepare the desired concentration of the working solution by diluting the stock solution with the appropriate cell culture medium or assay buffer. For example, to prepare a 10 µM working solution, perform a 1:1000 dilution of the 10 mM stock solution.

• Mixing: Gently vortex the working solution to ensure homogeneity.

• Usage: Use the freshly prepared working solution immediately for your experiments. Do not store diluted working solutions for later use.

Stability of JP83 Solutions

Understanding the stability of JP83 under various experimental conditions is crucial for data integrity. As a carbamate inhibitor, JP83 may be susceptible to hydrolysis, particularly in aqueous solutions at physiological pH. While specific stability data for JP83 is limited, data for the structurally similar and widely studied FAAH inhibitor, URB597, provides valuable insights. URB597 has been shown to be stable under various conditions, including heat, acid, peroxide, light, and in simulated gastric fluid.[2]

Table 1: Stability of the Structurally Similar FAAH Inhibitor URB597 [2]

Condition	Stability Assessment
Heat	Stable
Acid	Stable
Peroxide	Stable
Light	Stable
Simulated Gastric Fluid	Stable

Note: This data is for URB597 and should be considered as an approximation for JP83. It is recommended to perform specific stability studies for JP83 under your experimental conditions.

Experimental Protocols

Protocol for In Vitro FAAH Inhibition Assay

This protocol describes a general method for assessing the inhibitory activity of JP83 on FAAH in vitro using a fluorometric assay.

Workflow for In Vitro FAAH Inhibition Assay

Caption: Workflow for determining the in vitro inhibitory activity of JP83 on FAAH.

Materials:

• JP83 working solutions

• Recombinant FAAH enzyme

• FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, containing 1 mM EDTA)

• FAAH substrate (e.g., AMC-arachidonoyl amide)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Plate Setup: Add 10 µL of JP83 working solutions at various concentrations to the wells of a 96-well plate. Include a vehicle control (e.g., DMSO diluted in assay buffer) and a positive control (a known FAAH inhibitor).

• Enzyme Addition: Add 80 µL of FAAH enzyme solution (diluted in assay buffer to the desired concentration) to each well.

• Pre-incubation: Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.

• Substrate Addition: Initiate the reaction by adding 10 µL of the FAAH substrate solution to each well.

• Incubation: Incubate the plate at 37°C for 30 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 360/465 nm for AMC-based substrates).

• Data Analysis: Calculate the percentage of FAAH inhibition for each JP83 concentration compared to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Protocol for Stability Assessment of JP83 using HPLC

This protocol provides a general framework for assessing the stability of a JP83 solution under specific stress conditions using High-Performance Liquid Chromatography (HPLC).

Workflow for HPLC-Based Stability Assessment of JP83

Caption: General workflow for evaluating the stability of JP83 solutions using HPLC.

Materials:

• JP83 solution

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., acetonitrile and water mixture)

• Acids, bases, and oxidizing agents for stress testing (optional)

• Incubators, light chambers (optional)

Procedure:

• Sample Preparation: Prepare a solution of JP83 in a suitable solvent at a known concentration.

• Stress Conditions: Aliquot the JP83 solution and expose the aliquots to various stress conditions. Examples include:

  • pH: Adjust the pH of the solution using acidic or basic buffers.

  • Temperature: Incubate the solution at different temperatures (e.g., 4°C, room temperature, 37°C, 50°C).

  • Light: Expose the solution to UV or fluorescent light.

  • Oxidation: Add a small amount of an oxidizing agent (e.g., hydrogen peroxide).

• Time Points: Collect samples at different time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• HPLC Analysis:

  • Set up the HPLC system with a suitable C18 column and mobile phase.

  • Inject a known volume of each sample onto the column.

  • Run the HPLC method to separate JP83 from any potential degradation products.

  • Detect the components using a UV detector at an appropriate wavelength.

• Data Analysis:

  • Integrate the peak area of the JP83 peak in each chromatogram.

  • Calculate the percentage of JP83 remaining at each time point relative to the initial time point (t=0).

  • Plot the percentage of JP83 remaining versus time to determine the degradation kinetics.

Signaling Pathway of FAAH Inhibition by JP83

JP83 acts by irreversibly inhibiting FAAH, leading to an accumulation of anandamide and other endocannabinoids. This, in turn, enhances the activation of cannabinoid receptors (CB1 and CB2), triggering downstream signaling cascades that are involved in various physiological processes, including pain modulation and neuroprotection.

Signaling Pathway of FAAH Inhibition

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scispace.com [scispace.com]

Application Notes and Protocols for Activity-Based Protein Profiling with JP83

For Researchers, Scientists, and Drug Development Professionals

Introduction

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic strategy that utilizes active site-directed covalent probes to assess the functional state of enzymes within a complex proteome.[1][2] Unlike traditional proteomic approaches that measure protein abundance, ABPP provides a direct readout of enzyme activity, offering valuable insights into cellular signaling, disease pathogenesis, and drug-target engagement.[1][3]

This document provides detailed application notes and protocols for the use of JP83 , a fluorophosphonate-based activity-based probe (ABP) designed to covalently modify the active site serine of serine hydrolases. Serine hydrolases are a large and diverse class of enzymes involved in a myriad of physiological processes, and their dysregulation is implicated in numerous diseases, making them attractive therapeutic targets.[4] The JP83 probe contains a reactive phosphonate group that forms a stable covalent bond with the catalytic serine of active serine hydrolases, a linker, and a reporter tag (e.g., biotin or a fluorophore) for subsequent detection and enrichment.

These protocols will guide the user through the application of JP83 for in vitro and in situ labeling of serine hydrolases, identification of probe-labeled enzymes using mass spectrometry, and quantitative analysis of enzyme activity.

Data Presentation

Table 1: JP83-Labeled Serine Hydrolases Identified in Human Cancer Cell Lysate

This table summarizes representative quantitative data from a competitive ABPP experiment to identify the targets of a novel serine hydrolase inhibitor. Human cancer cell lysates were pre-incubated with either DMSO (vehicle) or an inhibitor, followed by labeling with the JP83-biotin probe. Labeled proteins were enriched and identified by LC-MS/MS.

Protein ID (UniProt)	Gene Symbol	Protein Name	Fold Enrichment (Inhibitor/DMSO)	Function
P00742	PLAT	Tissue-type plasminogen activator	0.15	Serine protease involved in fibrinolysis.
P07333	FAAH1	Fatty acid amide hydrolase 1	0.21	Degrades fatty acid amides, including endocannabinoids.
Q01488	LYPLA1	Acyl-protein thioesterase 1	0.89	Removes fatty-acyl groups from modified proteins.
P37837	MGLL	Monoglyceride lipase	0.33	Key enzyme in the breakdown of monoacylglycerols.
O00743	ABHD6	Alpha/beta-hydrolase domain containing 6	0.45	Involved in lipid metabolism.

Table 2: IC50 Values of Inhibitor X against JP83-Labeled Serine Hydrolases

This table shows the half-maximal inhibitory concentration (IC50) values for a selective inhibitor against several serine hydrolases, as determined by competitive ABPP with JP83.

Target Enzyme	IC50 (nM)
Fatty acid amide hydrolase 1 (FAAH1)	5.2
Monoglyceride lipase (MGLL)	850
Tissue-type plasminogen activator (PLAT)	>10,000
Acyl-protein thioesterase 1 (LYPLA1)	2,300

Experimental Protocols

Protocol 1: In Vitro Labeling of Serine Hydrolases in Cell Lysate

This protocol describes the labeling of active serine hydrolases in a cell lysate preparation with the JP83 probe.

Materials:

• Cells of interest

• Lysis Buffer (e.g., PBS with 0.1% Triton X-100 and protease inhibitors)

• JP83-biotin probe (stock solution in DMSO)

• Protein concentration assay kit (e.g., BCA)

• SDS-PAGE loading buffer

Procedure:

• Cell Lysis: Harvest cells and wash with cold PBS. Lyse the cells in Lysis Buffer on ice for 30 minutes with occasional vortexing.

• Clarification: Centrifuge the lysate at 14,000 x g for 30 minutes at 4°C to pellet cellular debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay. Adjust the concentration to 1-2 mg/mL with Lysis Buffer.

• Probe Labeling: Add JP83-biotin probe to the lysate to a final concentration of 1 µM. Incubate for 30 minutes at room temperature.

• Quenching: Quench the labeling reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes at 95°C.

• Analysis: The labeled proteins are now ready for analysis by SDS-PAGE and streptavidin blotting or for enrichment and mass spectrometry analysis (see Protocol 3).

Protocol 2: In Situ Labeling of Serine Hydrolases in Live Cells

This protocol allows for the profiling of active serine hydrolases in their native cellular environment.

Materials:

• Adherent or suspension cells in culture

• Cell culture medium

• JP83-alkyne probe (cell-permeable version)

• DMSO

• PBS

• Lysis Buffer

Procedure:

• Cell Treatment: Treat cultured cells with the JP83-alkyne probe at a final concentration of 10 µM in serum-free medium for 1 hour at 37°C.

• Cell Harvest:

  • Adherent cells: Wash the cells three times with cold PBS, then scrape and collect in Lysis Buffer.

  • Suspension cells: Pellet the cells by centrifugation, wash three times with cold PBS, and resuspend in Lysis Buffer.

• Lysis and Clarification: Lyse the cells and clarify the lysate as described in Protocol 1 (Steps 1 and 2).

• Click Chemistry: The alkyne-labeled proteins in the lysate are now ready for conjugation to a reporter tag (e.g., biotin-azide or fluorescent-azide) via Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-promoted Azide-Alkyne Cycloaddition (SPAAC).

• Downstream Analysis: Proceed with enrichment and mass spectrometry analysis or visualization by fluorescence scanning.

Protocol 3: Enrichment of JP83-Labeled Proteins and Preparation for Mass Spectrometry

This protocol describes the enrichment of biotinylated proteins labeled with JP83 and their on-bead digestion for subsequent proteomic analysis.

Materials:

• JP83-biotin labeled proteome (from Protocol 1)

• Streptavidin-agarose beads

• Wash Buffer 1 (e.g., 1% SDS in PBS)

• Wash Buffer 2 (e.g., 6 M Urea in PBS)

• Wash Buffer 3 (e.g., PBS)

• Ammonium bicarbonate (50 mM)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (sequencing grade)

• Formic acid

Procedure:

• Streptavidin Enrichment: Add streptavidin-agarose beads to the labeled lysate and incubate for 1 hour at 4°C with rotation to capture the biotinylated proteins.

• Washing: Pellet the beads by centrifugation and wash sequentially with Wash Buffer 1, Wash Buffer 2, and Wash Buffer 3 to remove non-specifically bound proteins.

• Reduction and Alkylation: Resuspend the beads in 50 mM ammonium bicarbonate. Add DTT to a final concentration of 10 mM and incubate for 30 minutes at 56°C. Cool to room temperature and add IAA to a final concentration of 25 mM, then incubate for 30 minutes in the dark.

• On-Bead Digestion: Add trypsin to the bead slurry (1:50 enzyme to protein ratio) and incubate overnight at 37°C with shaking.

• Peptide Elution: Pellet the beads and collect the supernatant containing the tryptic peptides. Elute any remaining peptides from the beads with a solution of 50% acetonitrile and 1% formic acid.

• Sample Preparation for LC-MS/MS: Combine the peptide eluates, acidify with formic acid, and desalt using a C18 StageTip. The sample is now ready for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Visualizations

Caption: General workflow for activity-based protein profiling using the JP83 probe.

Caption: Workflow for competitive ABPP to identify inhibitor targets.

Caption: A representative signaling pathway involving a serine hydrolase.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Discovery and Evaluation of New Activity-Based Probes for Serine Hydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activity-Based Protein Profiling of the Serine Hydrolases | MtoZ Biolabs [mtoz-biolabs.com]
• 4. Activity-based protein profiling: The serine hydrolases - PMC [pmc.ncbi.nlm.nih.gov]

Measuring FAAH Inhibition: Application Notes and Protocols for a Fluorometric Assay

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for measuring the inhibition of Fatty Acid Amide Hydrolase (FAAH), a critical enzyme in the endocannabinoid system. The provided methodology utilizes a sensitive fluorometric assay suitable for high-throughput screening of potential FAAH inhibitors, such as the potent irreversible inhibitor JP83.

Introduction to FAAH and its Inhibition

Fatty Acid Amide Hydrolase (FAAH) is an integral membrane enzyme that plays a crucial role in regulating the endocannabinoid system by degrading fatty acid amides, most notably the endocannabinoid anandamide (AEA).[1][2] By hydrolyzing AEA into arachidonic acid and ethanolamine, FAAH terminates AEA's signaling, which is involved in modulating pain, inflammation, mood, and stress responses.[1][3] Inhibition of FAAH leads to elevated levels of endogenous AEA, which can potentiate its therapeutic effects, making FAAH a significant target for drug development in the treatment of pain, anxiety, and neurodegenerative diseases.[3][4][5]

The assay described herein is a fluorescence-based method for screening FAAH inhibitors.[6] It relies on the hydrolysis of a non-fluorescent substrate by FAAH, which releases a highly fluorescent product, 7-amino-4-methylcoumarin (AMC).[2][6][7] The resulting fluorescence intensity is directly proportional to FAAH activity, and a decrease in fluorescence in the presence of a test compound indicates inhibition of the enzyme.

FAAH Signaling Pathway

The following diagram illustrates the role of FAAH in the endocannabinoid signaling pathway.

Caption: FAAH's role in endocannabinoid signaling and its inhibition.

Quantitative Data: IC50 Values of FAAH Inhibitors

The following table summarizes the half-maximal inhibitory concentration (IC50) values for several known FAAH inhibitors, including JP83. This data is useful for comparing the potency of new chemical entities.

Inhibitor	IC50 (Human FAAH)	Assay Type/Substrate	Reference
JP83	1.6 nM	Competitive Activity-Based Protein Profiling (ABPP)	[8]
JP83	14 nM	Radiolabeled oleamide	[8]
PF-04457845	~1-10 nM	Substrate hydrolysis assays	[9]
URB597	4.6 nM	Not specified	[10]
OL-135	4.7 nM (Ki)	Not specified	[11]
LY-2183240	12 nM	Not specified	[11]

Experimental Protocols

Principle of the Fluorometric FAAH Inhibition Assay

The assay quantifies the activity of FAAH by measuring the fluorescence of 7-amino-4-methylcoumarin (AMC), a product of the enzymatic hydrolysis of a non-fluorescent substrate, arachidonoyl 7-amino-4-methylcoumarin amide (AAMCA).[7] Potential inhibitors are added to the reaction, and their effect on FAAH activity is determined by the reduction in fluorescence compared to a control without the inhibitor.

Experimental Workflow Diagram

Caption: Workflow for the fluorometric FAAH inhibition assay.

Materials and Reagents

• Recombinant Human FAAH

• FAAH Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, containing 1 mM EDTA)[12]

• FAAH Substrate: Arachidonoyl 7-amino-4-methylcoumarin amide (AAMCA)

• Positive Control Inhibitor (e.g., JZL 195, URB597)[12]

• Test Compounds (e.g., JP83) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black, flat-bottom plates

• Fluorescence plate reader with excitation at 340-360 nm and emission at 450-465 nm[6][12]

Assay Protocol

• Reagent Preparation:

  • Prepare FAAH Assay Buffer (1X) by diluting a 10X stock with pure water.[12] Keep on ice.

  • Thaw the FAAH enzyme on ice and dilute it with cold 1X FAAH Assay Buffer to the desired concentration.[12] Keep the diluted enzyme on ice and use it within a few hours.

  • Prepare serial dilutions of the test compounds and the positive control inhibitor in the assay buffer. The final solvent concentration in the assay should be kept low (e.g., <1%) and be consistent across all wells.

  • Prepare the FAAH substrate solution in a suitable solvent like ethanol.[12]

• Assay Plate Setup:

  • 100% Initial Activity (Control) Wells: Add 170 µL of FAAH Assay Buffer, 10 µL of diluted FAAH enzyme, and 10 µL of the solvent used for the inhibitors.[12]

  • Inhibitor Wells: Add assay buffer, 10 µL of diluted FAAH enzyme, and 10 µL of the test compound dilution to achieve the final desired concentration.

  • Background Wells: Add 180 µL of FAAH Assay Buffer and 10 µL of the solvent.[12] Do not add the enzyme.

  • It is recommended to perform all measurements in triplicate.

• Pre-incubation:

  • Gently mix the contents of the plate.

  • Pre-incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow the inhibitors to interact with the enzyme.

• Initiation of Reaction:

  • Add 10 µL of the FAAH substrate solution to all wells to start the enzymatic reaction. The final concentration of the substrate should be optimized (e.g., 1 µM).[12]

• Incubation and Measurement:

  • Incubate the plate at 37°C.[12]

  • Measure the fluorescence intensity at multiple time points or at a fixed end-point (e.g., after 30 minutes) using a fluorescence plate reader with an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm.[6][12]

Data Analysis

• Correct for Background Fluorescence: Subtract the average fluorescence of the background wells from the fluorescence readings of all other wells.

• Calculate Percent Inhibition:

  • The percent inhibition for each concentration of the test compound is calculated using the following formula:

• Determine IC50 Value:

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve (variable slope) using a suitable software (e.g., GraphPad Prism) to determine the IC50 value.

Conclusion

The described fluorometric assay provides a robust and sensitive method for identifying and characterizing inhibitors of FAAH. Its compatibility with a 96-well plate format makes it ideal for high-throughput screening in drug discovery programs. The use of potent and well-characterized inhibitors like JP83 as controls can help validate assay performance and provide a benchmark for newly synthesized compounds. This protocol, along with the provided reference data and pathway diagrams, serves as a comprehensive resource for researchers investigating the therapeutic potential of FAAH inhibition.

References

• 1. FAAH | Rupa Health [rupahealth.com]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. Enzymatic Pathways That Regulate Endocannabinoid Signaling in the Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Endocannabinoid signaling and the role of FAAH and MAGL fact sheet [bms.com]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. Fluorimetric Assay of FAAH Activity | Springer Nature Experiments [experiments.springernature.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Activity-based protein profiling reveals off-target proteins of the FAAH inhibitor BIA 10-2474 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FAAH Modulators from Natural Sources: A Collection of New Potential Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for JP83: A Selective JNK Inhibitor for Neurological Research

An important note for the reader: No specific information could be found for a tool compound named "JP83" in the public domain. Therefore, this document has been generated as a detailed, illustrative example of application notes and protocols for a hypothetical tool compound, designated JP83, positioned as a selective c-Jun N-terminal kinase (JNK) inhibitor for neurological research. The data and specific experimental details are fictional but are based on established methodologies for characterizing similar inhibitors.

Audience: Researchers, scientists, and drug development professionals.

Introduction: JP83 is a potent, selective, and cell-permeable inhibitor of c-Jun N-terminal kinase (JNK). The JNK signaling pathway is a critical mediator of cellular responses to stress stimuli, including inflammatory cytokines and oxidative stress, and its dysregulation is implicated in the pathogenesis of various neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, as well as in the secondary injury cascades following ischemic stroke.[1][2][3][4] JNK activation is associated with apoptosis, neuroinflammation, and synaptic dysfunction.[3][5][6] Specifically, the JNK3 isoform is predominantly expressed in the brain, making it a promising therapeutic target for neurological disorders.[1][4][7][8] JP83 offers a valuable tool for investigating the role of JNK signaling in both in vitro and in vivo models of neurological disease.

These application notes provide essential data on the biochemical and cellular activity of JP83 and detailed protocols for its use in key neurological research experiments.

Data Presentation: Compound Profile

The following tables summarize the quantitative data for JP83, establishing its potency, selectivity, and cellular activity.

Table 1: In Vitro Kinase Inhibitory Profile of JP83

This table presents the half-maximal inhibitory concentration (IC50) values of JP83 against JNK isoforms and a panel of related kinases to demonstrate its selectivity.

Kinase Target	JP83 IC50 (nM)
JNK1	150
JNK2	125
JNK3	8.5
p38α	> 10,000
ERK1	> 10,000
MKK4	2,500
MKK7	3,100

Data are representative of in vitro kinase assays performed using recombinant human kinases and a standard ATP concentration.

Table 2: Cellular Activity of JP83 in a Neuroblastoma Cell Line

This table shows the efficacy of JP83 in a cell-based assay, measuring the inhibition of a key downstream substrate of JNK, c-Jun.

Assay	Cell Line	Stimulant (Concentration)	JP83 EC50 (nM)
Inhibition of c-Jun Phosphorylation (Ser73)	SH-SY5Y	Anisomycin (10 µg/mL)	45

EC50 values were determined by treating cells with a dose-response of JP83 for 2 hours prior to stimulation, followed by analysis via Western blot or ELISA.

Table 3: In Vivo Pharmacodynamic Efficacy of JP83

This table summarizes the effect of JP83 on a key biomarker in an animal model of neuroinflammation.

Animal Model	Treatment	Outcome Measure	Result (% Reduction vs. Vehicle)
LPS-induced Neuroinflammation (C57BL/6 mice)	JP83 (30 mg/kg, i.p.) 1 hr post-LPS	Brain p-c-Jun Levels (24 hr)	65%

LPS (Lipopolysaccharide) was administered intraperitoneally (i.p.) to induce an inflammatory response. Brain tissue was collected and analyzed for phosphorylated c-Jun levels via Western blot.

Signaling Pathway and Experimental Workflow Visualizations

JNK Signaling Pathway and JP83 Inhibition Point

References

• 1. mdpi.com [mdpi.com]
• 2. JNK signaling is the shared pathway linking neuroinflammation, blood-brain barrier disruption, and oligodendroglial apoptosis in the white matter injury of the immature brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of c-Jun Kinase Provides Neuroprotection in a Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. TNFR1-JNK signaling is the shared pathway of neuroinflammation and neurovascular damage after LPS-sensitized hypoxic-ischemic injury in the immature brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Discovery of a Potent and Selective JNK3 Inhibitor with Neuroprotective Effect Against Amyloid β-Induced Neurotoxicity in Primary Rat Neurons - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Analgesic Effects of JP83

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive experimental framework for characterizing the analgesic potential of a novel compound, designated JP83. The protocols outlined below encompass in vivo behavioral assays to assess pain responses, in vitro methods to elucidate cellular mechanisms, and molecular techniques to identify signaling pathways modulated by JP83.

In Vivo Assessment of Analgesic Efficacy

To evaluate the analgesic properties of JP83, a multi-pronged approach using established rodent models of nociceptive, inflammatory, and neuropathic pain is recommended.

Acute Nociceptive Pain: Hot Plate Test

The hot plate test is a classic method to assess the response to a thermal stimulus, primarily evaluating centrally mediated analgesia.[1][2][3][4]

Protocol: Hot Plate Test

• Apparatus: A commercially available hot plate analgesia meter with the surface temperature maintained at 55 ± 0.5°C.

• Animals: Male Sprague-Dawley rats (200-250g) or Swiss Webster mice (25-30g).

• Acclimation: Allow animals to acclimate to the testing room for at least 60 minutes before the experiment.[1][5]

• Baseline Latency: Gently place each animal on the hot plate and record the latency to the first sign of nociception (e.g., hind paw licking, flicking, or jumping). A cut-off time of 30-60 seconds should be established to prevent tissue damage.[3][5]

• Drug Administration: Administer JP83 at various doses (e.g., 1, 10, 30 mg/kg) via the desired route (e.g., intraperitoneal, oral). A vehicle control group and a positive control group (e.g., morphine, 5 mg/kg) should be included.

• Post-treatment Latency: At predetermined time points after drug administration (e.g., 30, 60, 90, and 120 minutes), place the animals back on the hot plate and measure the response latency.

• Data Analysis: The analgesic effect is expressed as the Maximum Possible Effect (%MPE), calculated as: %MPE = [(Post-drug latency - Pre-drug latency) / (Cut-off time - Pre-drug latency)] x 100.

Data Presentation: Hot Plate Test

Treatment Group	Dose (mg/kg)	N	Baseline Latency (s)	Post-treatment Latency (s) at 30 min	% MPE at 30 min	Post-treatment Latency (s) at 60 min	% MPE at 60 min
Vehicle Control	-	10
JP83	1	10
JP83	10	10
JP83	30	10
Morphine	5	10

Inflammatory Pain: Formalin Test

The formalin test is a robust model of tonic chemical pain that elicits a biphasic nociceptive response. The early phase (Phase I) is due to direct activation of nociceptors, while the late phase (Phase II) involves inflammatory processes and central sensitization.[6][7]

Protocol: Formalin Test

• Apparatus: A transparent observation chamber with mirrors positioned to allow an unobstructed view of the animal's paws.[7][8]

• Animals: Male Sprague-Dawley rats (200-250g) or Swiss Webster mice (25-30g).

• Acclimation: Place animals in the observation chamber for at least 30 minutes to acclimate.[7][8]

• Drug Administration: Administer JP83, vehicle, or a positive control (e.g., diclofenac, 30 mg/kg) 30-60 minutes prior to the formalin injection.

• Formalin Injection: Inject 50 µL of 5% formalin solution into the plantar surface of the right hind paw.[7]

• Observation: Immediately after injection, return the animal to the chamber and record the total time spent licking, biting, or flinching the injected paw for 0-5 minutes (Phase I) and 15-30 minutes (Phase II).[9][10]

• Data Analysis: Compare the duration of nociceptive behaviors in the JP83-treated groups to the vehicle control group for both phases.

Data Presentation: Formalin Test

Treatment Group	Dose (mg/kg)	N	Phase I Licking/Biting Time (s)	% Inhibition in Phase I	Phase II Licking/Biting Time (s)	% Inhibition in Phase II
Vehicle Control	-	10
JP83	1	10
JP83	10	10
JP83	30	10
Diclofenac	30	10

Neuropathic Pain: Von Frey Test

The von Frey test assesses mechanical allodynia, a hallmark of neuropathic pain where a normally non-painful stimulus is perceived as painful.[11][12] This is particularly relevant for studying chronic pain conditions resulting from nerve injury.[11][13][14]

Protocol: Von Frey Test for Mechanical Allodynia

• Pain Model Induction: Induce neuropathic pain in rats or mice using a model such as chronic constriction injury (CCI) of the sciatic nerve or spinal nerve ligation (SNL).[11][14][15]

• Apparatus: Place animals in individual chambers on an elevated wire mesh floor.[12][16][17] A set of calibrated von Frey filaments is required.[12][16]

• Acclimation: Allow animals to acclimate to the testing environment for at least 48 hours before testing.[16]

• Baseline Threshold: Determine the 50% paw withdrawal threshold using the up-down method.[18][19] This involves applying filaments of increasing force to the plantar surface of the hind paw until a withdrawal response is elicited.[12]

• Drug Administration: Administer JP83, vehicle, or a positive control (e.g., gabapentin, 100 mg/kg) to the neuropathic animals.

• Post-treatment Threshold: Measure the paw withdrawal threshold at various time points after drug administration.

• Data Analysis: Compare the post-treatment withdrawal thresholds of the JP83-treated groups to the vehicle control group.

Data Presentation: Von Frey Test

Treatment Group	Dose (mg/kg)	N	Baseline Paw Withdrawal Threshold (g)	Post-treatment Paw Withdrawal Threshold (g) at 60 min	% Reversal of Allodynia
Sham + Vehicle	-	10
CCI + Vehicle	-	10
CCI + JP83	1	10
CCI + JP83	10	10
CCI + JP83	30	10
CCI + Gabapentin	100	10

In Vitro Mechanistic Studies

To investigate the cellular and molecular mechanisms by which JP83 exerts its potential analgesic effects, in vitro assays using primary sensory neuron cultures are recommended.

Dorsal Root Ganglion (DRG) Neuron Culture

Primary cultures of DRG neurons provide a valuable tool to study the direct effects of JP83 on the cells that transmit pain signals.[20][21]

Protocol: Primary DRG Neuron Culture and Calcium Imaging

• DRG Isolation: Dissect dorsal root ganglia from neonatal rats or mice under sterile conditions.

• Cell Dissociation: Enzymatically and mechanically dissociate the ganglia to obtain a single-cell suspension of sensory neurons.

• Cell Plating: Plate the neurons on collagen-coated glass coverslips and culture in a suitable neurobasal medium supplemented with growth factors.

• Calcium Imaging: After 24-48 hours in culture, load the neurons with a calcium indicator dye (e.g., Fura-2 AM).

• Stimulation: Perfuse the cells with a buffer containing a known pain-inducing substance (e.g., capsaicin to activate TRPV1 channels, or a high concentration of potassium chloride to induce depolarization).[22]

• JP83 Application: Apply JP83 at various concentrations to the cells before or during stimulation with the pain-inducing substance.

• Data Acquisition and Analysis: Measure changes in intracellular calcium concentration using fluorescence microscopy. A reduction in the calcium influx in the presence of JP83 would suggest an inhibitory effect on neuronal activation.

Data Presentation: In Vitro Calcium Imaging

JP83 Concentration (µM)	N	Baseline [Ca2+]i (nM)	Peak [Ca2+]i upon Capsaicin Stimulation (nM)	% Inhibition of Calcium Influx
0 (Control)	30
0.1	30
1	30
10	30
100	30

Molecular Target Identification

To identify the molecular signaling pathways modulated by JP83, Western blot analysis can be employed to measure the expression and phosphorylation of key proteins involved in pain signaling.

Western Blotting

Protocol: Western Blot Analysis of Pain-Related Proteins

• Tissue/Cell Collection: Following in vivo experiments, collect relevant tissues such as the spinal cord (dorsal horn) or DRG. For in vitro studies, collect the cultured DRG neurons.

• Protein Extraction: Homogenize the tissues or lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors to extract total protein.[23][24]

• Protein Quantification: Determine the protein concentration of each sample using a Bradford or BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[24]

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[23][24]

• Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.[23]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against proteins of interest (e.g., phosphorylated-ERK, c-Fos, inflammatory cytokines).[23][25]

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.[23]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.[23]

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Data Presentation: Western Blot Analysis

Treatment Group	N	p-ERK / Total ERK Ratio	c-Fos / β-actin Ratio
Sham + Vehicle	5
CCI + Vehicle	5
CCI + JP83 (10 mg/kg)	5
CCI + JP83 (30 mg/kg)	5

Visualizations

Caption: Experimental workflow for evaluating the analgesic effects of JP83.

Caption: Putative pain signaling pathway and potential targets for JP83.

References

• 1. maze.conductscience.com [maze.conductscience.com]
• 2. Hot plate test - Wikipedia [en.wikipedia.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Hot plate test [panlab.com]
• 5. maze.conductscience.com [maze.conductscience.com]
• 6. Animal Models of Inflammatory Pain – Greentech Bioscience Preclinical CRO Services [en.greentech-bio.com]
• 7. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]
• 8. Pain Assessment Using the Rat and Mouse Formalin Tests [en.bio-protocol.org]
• 9. 2.4. Formalin Test [bio-protocol.org]
• 10. researchgate.net [researchgate.net]
• 11. Animal Models of Neuropathic Pain Due to Nerve Injury | Springer Nature Experiments [experiments.springernature.com]
• 12. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 13. What in vivo models are used for pain studies? [synapse.patsnap.com]
• 14. scielo.br [scielo.br]
• 15. criver.com [criver.com]
• 16. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]
• 17. von Frey test [protocols.io]
• 18. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. media.jax.org [media.jax.org]
• 20. Development of Cell-Based Assays for Pain Drug Discovery Using Native Sensory Neurons [healthtech.com]
• 21. Cellular models of pain: New technologies and their potential to progress preclinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 22. In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. CST | Cell Signaling Technology [cellsignal.com]
• 24. bio-rad.com [bio-rad.com]
• 25. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Application of JP83 in Neuroinflammation Models: A Guide for Researchers

Disclaimer: Direct experimental data on the application of JP83 in neuroinflammation models is limited in publicly available literature. However, as JP83 is an irreversible carbamate-based inhibitor of Fatty Acid Amide Hydrolase (FAAH), this document provides detailed application notes and protocols based on the well-established role of FAAH inhibition in mitigating neuroinflammation. The information herein is largely derived from studies on analogous carbamate FAAH inhibitors, such as URB597, and provides a strong framework for investigating JP83 in this context.

Introduction to FAAH Inhibition in Neuroinflammation

Neuroinflammation is a key pathological feature of many neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Microglia, the resident immune cells of the central nervous system (CNS), play a central role in initiating and propagating the neuroinflammatory cascade.[1][2] The endocannabinoid system (ECS) is a crucial neuromodulatory system that regulates various physiological processes, including inflammation.[1][3]

Fatty Acid Amide Hydrolase (FAAH) is the primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA) and other related N-acylethanolamines (NAEs).[1][3] By inhibiting FAAH, the endogenous levels of these anti-inflammatory lipids are increased, leading to the activation of cannabinoid receptors (CB1 and CB2) and other receptors like peroxisome proliferator-activated receptors (PPARs).[4][5][6] This enhanced endocannabinoid signaling has been shown to suppress the production of pro-inflammatory cytokines, reduce microglial activation, and promote a shift towards an anti-inflammatory microglial phenotype.[1][2][7][8] Therefore, FAAH inhibitors like JP83 represent a promising therapeutic strategy for neuroinflammatory disorders.

Quantitative Data Summary

The following tables summarize the effects of FAAH inhibitors on key markers of neuroinflammation, based on studies with the analogous compound URB597. These data provide an expected range of efficacy for a potent FAAH inhibitor like JP83.

Table 1: In Vitro Effects of FAAH Inhibition on Microglial Cells (BV2)

Parameter	Treatment	Concentration	Result	Reference
iNOS expression	Aβ-treated BV2 cells	5 µM URB597	Decreased expression	[2][8]
Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6)	LPS-stimulated BV2 cells	1-10 µM URB597	Reduced expression/production	[2][4]
Anti-inflammatory Cytokines (IL-10, TGF-β)	Aβ-treated BV2 cells	5 µM URB597	Increased production	[8][9][10]
Arginase-1 (Arg-1) expression (M2 marker)	Aβ-treated BV2 cells	5 µM URB597	Increased expression	[2][8]
Microglial Migration	Aβ-treated BV2 cells	5 µM URB597	Reduced migration	[7][11]
Phagocytosis	Aβ-treated BV2 cells	5 µM URB597	Increased phagocytic activity	[2][7][11]

Table 2: In Vivo Effects of FAAH Inhibition in Neuroinflammation Models

Model	Treatment	Dosage	Key Findings	Reference
LPS-induced neuroinflammation (rats)	URB597	0.3 mg/kg, i.p.	Attenuated increases in IL-1β in the hypothalamus	[12]
Traumatic Brain Injury (rats)	URB597	0.3 mg/kg, i.p.	Blocked activation of astrocytes and microglia	[13]
Amyloid-beta model (Tg2576 mice)	URB597	Chronic administration	Attenuated neuroinflammation and promoted neuroprotective mechanisms	[14][15]
Aged rats	URB597	Subcutaneous injections every second day for 28 days	Attenuated age-related increase in microglial activation markers (MHCII, CD68, CD11b) and pro-inflammatory cytokines (IL-1β, TNFα) in the hippocampus.	[16]
Inflammatory pain model (rats)	URB597	0.3 mg/kg	Reduced mechanical allodynia and thermal hyperalgesia	[17]

Signaling Pathways

The anti-neuroinflammatory effects of FAAH inhibition are mediated through multiple signaling pathways. The primary mechanism involves the potentiation of endocannabinoid signaling.

Caption: JP83 inhibits FAAH, increasing AEA levels and activating CB1/CB2 and PPARα pathways to reduce neuroinflammation.

Experimental Protocols

In Vitro Model: LPS-Induced Neuroinflammation in BV2 Microglial Cells

This protocol describes how to assess the anti-inflammatory effects of JP83 on lipopolysaccharide (LPS)-stimulated BV2 microglial cells.

Materials:

• BV2 murine microglial cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• JP83

• Dimethyl sulfoxide (DMSO)

• Phosphate Buffered Saline (PBS)

• Reagents for Nitric Oxide (Griess Assay), cytokine analysis (ELISA kits), and protein quantification (BCA assay)

• Reagents for RT-qPCR and Western blotting

Protocol:

• Cell Culture: Culture BV2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed BV2 cells in appropriate culture plates (e.g., 96-well for viability assays, 24-well for cytokine analysis, 6-well for protein/RNA extraction) and allow them to adhere overnight.

• JP83 Treatment: Prepare a stock solution of JP83 in DMSO. Pre-treat the cells with various concentrations of JP83 (e.g., 1-10 µM, based on data from analogous compounds) for 1-4 hours. Include a vehicle control (DMSO).

• LPS Stimulation: After pre-treatment, stimulate the cells with LPS (e.g., 100 ng/mL - 1 µg/mL) for a specified duration (e.g., 6 hours for cytokine mRNA, 24 hours for cytokine protein and nitric oxide).

• Assessment of Neuroinflammation:

  • Cell Viability: Perform an MTT or similar assay to ensure JP83 is not cytotoxic at the tested concentrations.

  • Nitric Oxide (NO) Production: Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.

  • Cytokine Analysis: Quantify the levels of pro-inflammatory (TNF-α, IL-6, IL-1β) and anti-inflammatory (IL-10) cytokines in the cell culture supernatant using ELISA kits.

  • Gene Expression Analysis: Isolate total RNA and perform RT-qPCR to measure the mRNA levels of inflammatory mediators (e.g., Nos2, Tnf, Il6, Il1b).

  • Protein Expression Analysis: Prepare cell lysates and perform Western blotting to determine the protein levels of key inflammatory signaling molecules (e.g., iNOS, COX-2, phosphorylated NF-κB).

Caption: In vitro workflow for assessing JP83's anti-neuroinflammatory effects in BV2 cells.

In Vivo Model: LPS-Induced Systemic Inflammation and Neuroinflammation

This protocol outlines a general procedure for evaluating the in vivo efficacy of JP83 in a mouse model of LPS-induced neuroinflammation.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• JP83

• Vehicle (e.g., 1:1:18 solution of ethanol, Emulphor, and saline)[13]

• Lipopolysaccharide (LPS) from E. coli

• Sterile saline

• Anesthesia

• Perfusion solutions (saline, 4% paraformaldehyde)

• Equipment for tissue homogenization, RNA/protein extraction, and immunohistochemistry

Protocol:

• Acclimatization: Acclimatize mice to the housing conditions for at least one week before the experiment.

• JP83 Administration: Dissolve JP83 in the vehicle. Administer JP83 via intraperitoneal (i.p.) injection at a predetermined dose (e.g., based on in vivo data for URB597, a starting dose could be in the range of 0.3-5 mg/kg).[13][18] Administer the vehicle to the control group.

• LPS Challenge: After a specified pre-treatment time (e.g., 30-60 minutes), induce neuroinflammation by i.p. injection of LPS (e.g., 1-5 mg/kg). A control group should receive sterile saline.

• Tissue Collection: At a specific time point post-LPS injection (e.g., 2-24 hours), euthanize the mice.

  • For biochemical analysis, rapidly dissect brain regions of interest (e.g., hippocampus, cortex), snap-freeze in liquid nitrogen, and store at -80°C.

  • For histological analysis, perfuse the mice with saline followed by 4% paraformaldehyde. Post-fix the brains and prepare for sectioning.

• Assessment of Neuroinflammation:

  • Cytokine Analysis: Homogenize brain tissue and measure the levels of pro-inflammatory cytokines using ELISA or a multiplex assay.

  • Gene Expression Analysis: Extract RNA from brain tissue and perform RT-qPCR to quantify the mRNA levels of inflammatory markers.

  • Immunohistochemistry/Immunofluorescence: Stain brain sections for markers of microglial and astrocyte activation (e.g., Iba1, GFAP, CD11b).

Caption: In vivo workflow for evaluating JP83's efficacy in an LPS-induced neuroinflammation model.

Conclusion

JP83, as a potent FAAH inhibitor, holds significant promise for the study and potential treatment of neuroinflammatory conditions. By leveraging the established methodologies and understanding of FAAH's role in the endocannabinoid system, researchers can effectively investigate the therapeutic potential of JP83. The protocols and data presented here, derived from analogous compounds, provide a robust starting point for these investigations. Future studies should aim to directly characterize the dose-response and efficacy of JP83 in these and other relevant models of neuroinflammation.

References

• 1. Anti-Inflammatory Effects of Fatty Acid Amide Hydrolase Inhibition in Monocytes/Macrophages from Alzheimer’s Disease Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Fatty acid amide hydrolase (FAAH) inhibition enhances memory acquisition through activation of PPAR-α nuclear receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty Acid Amide Hydrolase (FAAH) Inhibition Modulates Amyloid-Beta-Induced Microglia Polarization [ouci.dntb.gov.ua]
• 8. mdpi.com [mdpi.com]
• 9. iris.cnr.it [iris.cnr.it]
• 10. FAAH Inhibition Counteracts Neuroinflammation via Autophagy Recovery in AD Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fatty acid amide hydrolase (Faah) inhibition modulates amyloid-beta-induced microglia polarization [ricerca.univaq.it]
• 12. DSpace [researchrepository.universityofgalway.ie]
• 13. Endocannabinoid Degradation Inhibition Improves Neurobehavioral Function, Blood–Brain Barrier Integrity, and Neuroinflammation following Mild Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. Fatty‐acid amide hydrolase inhibition mitigates Alzheimer's disease progression in mouse models of amyloidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Actions of the FAAH inhibitor URB597 in neuropathic and inflammatory chronic pain models - PMC [pmc.ncbi.nlm.nih.gov]
• 18. FAAH inhibitor URB597 shows anti-hyperalgesic action and increases brain and intestinal tissues fatty acid amides in a model of CRF1 agonist mediated visceral hypersensitivity in male rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

JP83 solubility issues and solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the solubility of JP83, an irreversible fatty acid amide hydrolase (FAAH) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is JP83?

A1: JP83 is an irreversible inhibitor of fatty acid amide hydrolase (FAAH), identified by CAS number 887264-44-0.[1][2] It belongs to the carbamate class of inhibitors and works by carbamylating the serine nucleophile in the active site of the FAAH enzyme.[2] JP83 is a potent inhibitor, with a reported IC50 of 1.6 nM in competitive activity-based protein profiling (ABPP) experiments and 14 nM for the human recombinant enzyme in assays using radiolabeled oleamide as a substrate.[1][2][3] It is important to distinguish this chemical compound from a car audio amplifier that shares the same name.

Q2: What is the primary use of JP83 in research?

A2: JP83 is primarily used as a research tool to study the biological roles of the FAAH enzyme and the endocannabinoid system. By irreversibly inhibiting FAAH, JP83 increases the levels of endogenous FAAH substrates, such as the endocannabinoid anandamide, allowing researchers to investigate the downstream effects of enhanced endocannabinoid signaling.[4] This can be valuable in studying pain, inflammation, anxiety, and other neurological and physiological processes.[5][6]

Q3: Is JP83 soluble in aqueous buffers like PBS?

A3: JP83 has very low solubility in aqueous buffers. Direct dissolution in buffers like PBS is not recommended and will likely result in precipitation. For experiments requiring the use of JP83 in an aqueous medium, it is necessary to first dissolve it in an organic solvent, such as DMSO, and then dilute the stock solution into the aqueous buffer. A specific protocol for preparing a DMSO:PBS (pH 7.2) (1:2) solution with a concentration of 0.25 mg/ml has been reported.[1]

Troubleshooting Guide for JP83 Solubility Issues

This guide addresses common solubility problems encountered during experiments with JP83 and provides step-by-step solutions.

Issue 1: JP83 powder is not dissolving in the chosen solvent.

• Possible Cause: Insufficient solvent volume, inappropriate solvent choice, or the compound requiring energy to dissolve.

• Solutions:

  • Verify Solvent Choice: Ensure you are using a recommended solvent for JP83. The most common and effective solvent for creating stock solutions is dimethyl sulfoxide (DMSO).[1][3] N,N-Dimethylformamide (DMF) is also a suitable alternative.[1]

  • Increase Solvent Volume: Check that you are using a sufficient volume of solvent for the amount of JP83. Refer to the solubility data table below for guidance.

  • Apply Gentle Heat: Warming the solution to 37°C can aid in dissolution.[2] This can be done in a water bath.

  • Use Sonication: Ultrasonic agitation can help to break up clumps of powder and increase the rate of dissolution.[3]

  • Combine Methods: For stubborn samples, a combination of warming and sonication is often effective.

Issue 2: JP83 precipitates out of solution when added to aqueous cell culture media or buffer.

• Possible Cause: The low aqueous solubility of JP83 causes it to crash out of solution when the concentration of the organic solvent is significantly diluted.

• Solutions:

  • Minimize Final DMSO Concentration: Aim for the lowest possible final concentration of DMSO in your assay that your cells can tolerate (typically ≤ 0.5%). This may require preparing a more concentrated initial stock solution if the final working concentration of JP83 is high.

  • Use a Co-solvent Formulation: For in vivo studies or challenging in vitro systems, a co-solvent system can be employed to improve solubility. A suggested formulation involves dissolving JP83 in DMSO first, then adding PEG300, followed by Tween 80, and finally ddH2O. This creates a more stable formulation for aqueous environments.

  • Inclusion Complexes: The use of cyclodextrins can encapsulate the hydrophobic JP83 molecule, increasing its apparent solubility in aqueous solutions.[7]

  • Prepare Fresh Dilutions: Do not store highly diluted aqueous solutions of JP83. Prepare them fresh from the DMSO stock solution immediately before use.

Issue 3: Inconsistent experimental results, possibly due to poor solubility.

• Possible Cause: Undissolved particulate matter or precipitation of JP83 can lead to inaccurate concentrations and variable results.

• Solutions:

  • Visual Inspection: Always visually inspect your stock and working solutions for any signs of precipitation. If observed, try the methods in Issue 1 to redissolve the compound.

  • Filter Sterilization: After dissolving JP83 in 100% DMSO, you can filter the stock solution through a 0.22 µm syringe filter compatible with DMSO to remove any undissolved microparticles before making further dilutions.

  • Proper Storage: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can affect compound stability and solubility.[2][3]

Quantitative Solubility Data

The following table summarizes the reported solubility of JP83 in various solvents.

Solvent	Concentration	Notes
DMSO	30 mg/mL (72.03 mM)	May require ultrasonic agitation and warming.[1][3]
DMF	30 mg/mL
Ethanol	1 mg/mL
DMSO:PBS (pH 7.2) (1:2)	0.25 mg/mL

Experimental Protocols

Protocol 1: Preparation of a JP83 Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of JP83 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of newly opened, anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add the calculated volume of DMSO).

• Dissolution:

  • Vortex the tube for 1-2 minutes.

  • If the compound is not fully dissolved, place the tube in a 37°C water bath for 10-15 minutes.

  • Follow up with sonication in an ultrasonic bath for 15-30 minutes, or until the solution is clear.

• Storage: Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw cycles and store at -20°C or -80°C.[2][3]

Protocol 2: General Method for Diluting JP83 into Aqueous Buffer

• Thaw Stock: Thaw a single aliquot of the JP83 DMSO stock solution at room temperature.

• Serial Dilution (if necessary): If a very low final concentration is required, perform an intermediate serial dilution in DMSO.

• Final Dilution: Add the final volume of the DMSO stock solution to your pre-warmed (37°C) aqueous buffer or cell culture medium while vortexing the buffer at a low speed. This rapid mixing helps to prevent immediate precipitation.

• Immediate Use: Use the freshly prepared aqueous solution of JP83 immediately in your experiment.

Visualizations

FAAH Signaling Pathway and Inhibition by JP83

Caption: Mechanism of FAAH inhibition by JP83 in the endocannabinoid signaling pathway.

Experimental Workflow for Troubleshooting JP83 Solubility

References

• 1. caymanchem.com [caymanchem.com]
• 2. glpbio.com [glpbio.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Optimizing JP83 Concentration for Maximum FAAH Inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing JP83 for effective Fatty Acid Amide Hydrolase (FAAH) inhibition. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the successful application of JP83 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is JP83 and how does it inhibit FAAH?

JP83 is a potent and irreversible inhibitor of Fatty Acid Amide Hydrolase (FAAH) belonging to the carbamate class of inhibitors.[1] Its mechanism of action involves the covalent modification of the catalytic serine residue (Ser241) in the active site of the FAAH enzyme.[2] This carbamylation process is time-dependent and leads to the inactivation of the enzyme.[2]

Q2: What is the typical IC50 value for JP83?

The half-maximal inhibitory concentration (IC50) for JP83 can vary depending on the experimental conditions. Reported values include:

• 1.6 nM in competitive activity-based protein profiling (ABPP) experiments.[1]

• 14 nM for the human recombinant enzyme when using radiolabeled oleamide as the substrate.[1]

• 7 nM in an assay comparing it to URB597 (which had an IC50 of 48 nM under the same conditions).[2]

Q3: How should I prepare and store JP83 stock solutions?

For optimal stability, JP83 powder should be stored at -20°C for up to 3 years. Once dissolved in a solvent such as DMSO, the stock solution should be stored at -80°C for up to 6 months or at -20°C for up to 1 month. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Q4: What is the recommended starting concentration range for JP83 in a cell-based assay?

A good starting point for a cell-based assay is to perform a dose-response curve ranging from low nanomolar to micromolar concentrations (e.g., 1 nM to 10 µM). Based on its low nanomolar IC50, significant inhibition is expected in the nanomolar range. The optimal concentration will depend on the cell type, cell density, and incubation time.

Q5: How does the pre-incubation time affect the inhibitory activity of JP83?

As an irreversible inhibitor, the potency of JP83 is time-dependent. Pre-incubating the enzyme with JP83 before adding the substrate will likely increase the observed inhibition. A pre-incubation time of 30 minutes is often used for carbamate inhibitors, but the optimal time should be determined empirically for your specific experimental setup.[3]

Troubleshooting Guides

Problem 1: Lower than expected FAAH inhibition.

Possible Cause	Troubleshooting Step
Degradation of JP83	Ensure proper storage of the JP83 stock solution (-80°C for long-term). Prepare fresh dilutions from the stock for each experiment.
Suboptimal Pre-incubation Time	As an irreversible inhibitor, JP83 requires time to covalently modify the enzyme. Increase the pre-incubation time of the enzyme with JP83 before adding the substrate (e.g., try 30, 60, or 120 minutes).[3]
High Cell Density or Protein Concentration	A high concentration of FAAH in your sample may require a higher concentration of JP83 to achieve complete inhibition. Consider diluting your cell lysate or using a higher concentration of JP83.
Presence of Serum in Culture Media	Serum proteins can bind to small molecule inhibitors, reducing their effective concentration. If possible, perform the experiment in serum-free media or wash the cells thoroughly before lysis.
Incorrect Assay Buffer pH	FAAH activity is pH-dependent. Ensure your assay buffer is at the optimal pH for FAAH activity (typically pH 7.4 to 9.0).

Problem 2: High variability between replicate wells.

Possible Cause	Troubleshooting Step
Incomplete Cell Lysis	Ensure complete cell lysis to release all FAAH enzyme. Optimize your lysis protocol by adjusting the buffer composition, incubation time, or using mechanical disruption (e.g., sonication).
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques, especially when working with small volumes of concentrated inhibitor solutions.
Inconsistent Incubation Times	Ensure that the pre-incubation and reaction times are consistent across all wells.
Precipitation of JP83	JP83 may have limited solubility in aqueous buffers. Visually inspect for any precipitation. If necessary, adjust the final DMSO concentration in your assay (typically kept below 1%).

Problem 3: Potential off-target effects.

Possible Cause	Troubleshooting Step
High Concentration of JP83	At higher concentrations, carbamate inhibitors can show off-target activity against other serine hydrolases.[4] Use the lowest effective concentration of JP83 that achieves maximal FAAH inhibition.
Cellular Response to Vehicle Control	Ensure that the vehicle control (e.g., DMSO) is at the same final concentration as in the JP83-treated wells and is not causing any cellular toxicity or other effects.

Data Presentation

Table 1: Inhibitory Potency of JP83 and a Comparative FAAH Inhibitor

Inhibitor	Type	Target	IC50 (nM)	Experimental System
JP83	Irreversible Carbamate	FAAH	1.6[1]	Competitive activity-based protein profiling
14[1]	Human recombinant enzyme, radiolabeled oleamide substrate
7[2]	Assay conditions as per Alexander et al., 2005
URB597	Irreversible Carbamate	FAAH	48[2]	Assay conditions as per Alexander et al., 2005

Table 2: Typical Concentration Ranges for In Vitro and In Vivo Studies

Inhibitor	In Vitro Concentration Range	In Vivo Dosing Range (rodent models)
JP83	1 nM - 10 µM (for dose-response)	Data not readily available, but likely similar to other potent carbamate inhibitors.
URB597	10 nM - 10 µM	0.3 - 10 mg/kg

Experimental Protocols

Protocol 1: Fluorometric Assay for FAAH Inhibition in Cell Lysates

This protocol provides a general framework for measuring FAAH activity in cell lysates using a fluorogenic substrate.

1. Materials and Reagents:

• Cells expressing FAAH (e.g., HT-29, U937, or transfected cells)

• JP83 stock solution (e.g., 10 mM in DMSO)

• FAAH Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 0.1% BSA)

• Lysis Buffer (e.g., FAAH Assay Buffer with 0.1% Triton X-100 and protease inhibitors)

• Fluorogenic FAAH substrate (e.g., Anandamide-AMC)

• 96-well black, flat-bottom microplate

• Fluorescence plate reader (Excitation: ~360 nm, Emission: ~460 nm)

2. Cell Lysis:

• Culture cells to the desired confluency.

• For adherent cells, wash with ice-cold PBS and then scrape into Lysis Buffer. For suspension cells, pellet the cells, wash with PBS, and resuspend in Lysis Buffer.

• Incubate the cell suspension on ice for 15-30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Carefully collect the supernatant (cell lysate) and determine the protein concentration (e.g., using a BCA assay).

3. FAAH Inhibition Assay:

• Prepare serial dilutions of JP83 in FAAH Assay Buffer. Also prepare a vehicle control (containing the same final concentration of DMSO as the highest JP83 concentration).

• In the 96-well plate, add your cell lysate to each well.

• Add the diluted JP83 or vehicle control to the appropriate wells.

• Pre-incubate the plate at 37°C for 30 minutes (or your optimized time).

• Initiate the reaction by adding the fluorogenic FAAH substrate to all wells.

• Immediately begin kinetic measurement of fluorescence in a plate reader at 37°C for 30-60 minutes, taking readings every 1-2 minutes.

4. Data Analysis:

• Determine the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each well.

• Normalize the rates of the JP83-treated wells to the vehicle control.

• Plot the percentage of inhibition versus the log of the JP83 concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Caption: FAAH Signaling Pathway and JP83 Inhibition.

Caption: FAAH Inhibition Assay Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Systematic In Vitro Investigation of the Inhibitor Preincubation Effect on Multiple Classes of Clinically Relevant Transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls in experiments using JP83

Welcome to the technical support resource for JP83, a next-generation selective inhibitor of MEK1/2 kinases. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for successful experimentation with JP83.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for JP83?

A1: JP83 is a potent and highly selective, ATP-competitive small molecule inhibitor of MEK1 and MEK2 (MAPK/ERK Kinase 1 and 2). By binding to the kinase domain of MEK1/2, JP83 prevents the phosphorylation and subsequent activation of ERK1/2 (Extracellular signal-regulated kinases 1 and 2), effectively blocking downstream signaling in the MAPK/ERK pathway.

Q2: What is the recommended solvent and storage condition for JP83?

A2: JP83 is supplied as a lyophilized powder. For stock solutions, we recommend dissolving JP83 in dimethyl sulfoxide (DMSO) at a concentration of 10 mM. The stock solution should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles. Under these conditions, the stock solution is stable for up to 6 months.

Q3: Is JP83 selective for MEK1/2?

A3: Yes, extensive kinase profiling has demonstrated high selectivity for MEK1/2 over other related kinases. For detailed selectivity data, please refer to the official Certificate of Analysis provided with your compound. However, as with any kinase inhibitor, off-target effects at very high concentrations cannot be entirely ruled out. We recommend performing dose-response experiments to determine the optimal concentration for your specific cell line or model system.

Quantitative Data Summary

The following tables provide key quantitative data for working with JP83.

Table 1: Physicochemical Properties of JP83

Property	Value
Molecular Weight	452.5 g/mol
Formulation	Lyophilized solid
Purity	>99% (HPLC)
Solubility	>50 mg/mL in DMSO
IC₅₀ (MEK1)	5.2 nM
IC₅₀ (MEK2)	7.8 nM

Table 2: Recommended Starting Concentrations for In Vitro Assays

Assay Type	Cell Type	Recommended Concentration Range	Notes
Western Blot	Cancer Cell Lines	10 nM - 1 µM	Assess p-ERK1/2 levels after 1-4 hours of treatment.
Cell Proliferation	Adherent Cells	1 nM - 5 µM	72-hour incubation is recommended for proliferation assays (e.g., MTS, CyQUANT).
Kinase Assay	Recombinant Enzyme	0.1 nM - 500 nM	Use purified MEK1 or MEK2 enzyme.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of action and a typical experimental workflow for JP83.

Figure 1. MAPK/ERK signaling pathway with the inhibitory action of JP83 on MEK1/2.

Figure 2. A standard experimental workflow for evaluating the efficacy of JP83.

Troubleshooting Guide

Problem 1: I am not seeing any inhibition of ERK1/2 phosphorylation in my Western Blots.

• Is the compound active?

  • Answer: Confirm the age and storage of your JP83 stock. Prepare a fresh dilution from a new aliquot stored at -80°C. A common pitfall is the degradation of the compound due to improper storage or multiple freeze-thaw cycles.

• Is the concentration correct?

  • Answer: Ensure your final concentration is within the recommended range (10 nM - 1 µM). Perform a wide dose-response curve to identify the optimal inhibitory concentration for your specific cell line, as sensitivity can vary significantly.

• Is the pathway active in your cells?

  • Answer: The MAPK/ERK pathway may have low basal activity in some cell lines under standard culture conditions. Include a positive control by stimulating the cells with a known activator (e.g., EGF, PMA, or serum) to induce ERK phosphorylation. Compare the effect of JP83 in both stimulated and unstimulated cells.

Problem 2: I am observing significant cell death (cytotoxicity) at concentrations where I expect to see specific inhibition.

• Is this an off-target effect?

  • Answer: High concentrations of any small molecule can lead to off-target toxicity. Try lowering the concentration of JP83 and reducing the treatment duration. A shorter incubation time (e.g., 1-4 hours) is often sufficient to observe inhibition of signaling pathways without inducing apoptosis.

• Is the cell line highly dependent on the MAPK/ERK pathway?

  • Answer: Some cell lines, particularly those with activating mutations in BRAF or RAS, are highly dependent on the MAPK/ERK pathway for survival. In these cases, potent inhibition of the pathway by JP83 can lead to apoptosis. This may be an expected on-target effect. Consider using a lower, non-toxic dose or performing shorter-term experiments.

Figure 3. A troubleshooting decision tree for common issues with JP83 experiments.

Experimental Protocol: Western Blot Analysis of p-ERK1/2 Inhibition

This protocol provides a method to assess the potency of JP83 by measuring the inhibition of ERK1/2 phosphorylation in cultured cells.

• Cell Seeding:

  • Seed 1-2 x 10⁶ cells per well in a 6-well plate. Allow cells to adhere and grow for 24 hours to reach 70-80% confluency.

• Serum Starvation (Optional):

  • To reduce basal pathway activity, you may serum-starve the cells by replacing the growth medium with a serum-free medium for 12-24 hours prior to the experiment.

• JP83 Treatment:

  • Prepare serial dilutions of your 10 mM JP83 DMSO stock in cell culture medium to achieve final concentrations ranging from 1 nM to 5 µM.

  • Include a "vehicle only" control (e.g., 0.1% DMSO, final concentration).

  • Aspirate the medium from the cells and add the medium containing the different concentrations of JP83 or vehicle.

  • Incubate for 1-4 hours at 37°C.

• Pathway Stimulation (Optional, as a positive control):

  • If you wish to measure inhibition of an activated pathway, add a stimulant (e.g., 50 ng/mL EGF) for the final 15-30 minutes of the JP83 incubation period.

• Cell Lysis:

  • Place the plate on ice, aspirate the medium, and wash the cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microfuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Load 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST.

  • Incubate the membrane overnight at 4°C with primary antibodies against:

    • Phospho-ERK1/2 (p44/42 MAPK)

    • Total ERK1/2 (p44/42 MAPK)

    • A loading control (e.g., β-Actin or GAPDH)

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an ECL substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities. Normalize the phospho-ERK1/2 signal to the total ERK1/2 signal. Further normalize this ratio to the loading control to correct for any loading inaccuracies. Compare the signal from JP83-treated samples to the vehicle control to determine the percentage of inhibition.

Technical Support Center: Interpreting Unexpected Results with JP83 Treatment

Disclaimer: The following information is intended for researchers, scientists, and drug development professionals. The experimental protocols and troubleshooting guides are for informational purposes only and should be adapted to specific laboratory conditions and experimental designs.

Frequently Asked Questions (FAQs)

Q1: We are observing lower than expected potency (higher IC50) for JP83 in our cancer cell line. What could be the reason?

A1: Several factors could contribute to lower-than-expected potency of a kinase inhibitor like JP83. Here are a few possibilities and troubleshooting steps:

• Compound Integrity and Handling:

  • Degradation: Ensure the compound has been stored correctly (e.g., protected from light, at the recommended temperature) to prevent degradation. Prepare fresh stock solutions.

  • Solubility: Confirm that JP83 is fully dissolved in the vehicle solvent. Precipitation of the compound will lead to a lower effective concentration. Consider sonicating or gently warming the solution.

• Assay Conditions:

  • ATP Concentration: If using a kinase activity assay, the concentration of ATP can significantly impact the IC50 of ATP-competitive inhibitors. Ensure your ATP concentration is appropriate for the target kinase, ideally at or below the Km for ATP.[1]

  • Cell Density and Proliferation Rate: High cell density or rapidly proliferating cells can sometimes metabolize or efflux the compound more efficiently, reducing its effective concentration. Optimize cell seeding density.

  • Serum Concentration: Components in fetal bovine serum (FBS) can bind to small molecules, reducing their bioavailability. Consider reducing the serum concentration during treatment or using serum-free media if your cell line can tolerate it.

• Cell Line Specific Factors:

  • Target Expression Levels: Confirm the expression level of the target kinase in your cell line. Lower expression could lead to a less pronounced effect.

  • Drug Efflux Pumps: Overexpression of multidrug resistance transporters (e.g., P-glycoprotein) can actively pump the compound out of the cells. Co-treatment with an efflux pump inhibitor (e.g., verapamil) can help determine if this is a factor.

  • Presence of Resistance Mutations: Pre-existing or acquired mutations in the target kinase can prevent the binding of the inhibitor.[2] Sequence the target kinase gene in your cell line to check for known resistance mutations.

Q2: Our cells are showing signs of toxicity (e.g., cell death, morphological changes) at concentrations where we don't expect to see on-target inhibition. Is this due to off-target effects?

A2: It is highly likely that the observed toxicity is due to off-target effects, a common challenge with small molecule inhibitors.[1] Here's how to approach this issue:

• Perform a Dose-Response Curve: A comprehensive dose-response experiment will help distinguish between on-target and off-target effects. On-target effects should plateau at higher concentrations, while off-target toxicity may continue to increase with the dose.

• Use a Structurally Unrelated Inhibitor: If another inhibitor targeting the same pathway but with a different chemical scaffold is available, it can be used as a control. If both compounds produce the same phenotype, it is more likely to be an on-target effect.

• Kinase Profiling: To identify potential off-target kinases, consider having JP83 profiled against a broad panel of kinases.[1] This can reveal other kinases that are inhibited at similar concentrations, which might be responsible for the toxic effects.

• Rescue Experiments: If the toxicity is due to inhibition of a specific off-target kinase, it might be possible to "rescue" the cells by activating a downstream component of that pathway.

Q3: We are not observing the expected downstream signaling changes (e.g., no change in phosphorylation of a substrate) after JP83 treatment, even at high concentrations. What should we investigate?

A3: This suggests a disconnect between target engagement and the downstream readout. Here are some troubleshooting steps:

• Confirm Target Engagement: Directly measure the binding of JP83 to its intended target in your cells. Techniques like cellular thermal shift assay (CETSA) can be used to confirm that the compound is engaging its target in the cellular environment.

• Pathway Redundancy and Crosstalk: Cancer cells often have redundant signaling pathways. Inhibition of one pathway can be compensated by the activation of another.[3][4] Perform a broader analysis of related signaling pathways to see if compensatory mechanisms are being activated. For example, inhibition of the MAPK pathway can sometimes lead to the activation of the PI3K/Akt pathway.[3]

• Kinetics of Signaling: The timing of your endpoint measurement is crucial. The phosphorylation of a downstream substrate can be transient. Perform a time-course experiment to identify the optimal time point to observe the expected change.

• Subcellular Localization: Ensure that JP83 can reach the subcellular compartment where the target kinase is active.

• Negative Feedback Loops: Some signaling pathways have negative feedback loops that can be disrupted by inhibitors, leading to unexpected signaling outcomes.[5]

Troubleshooting Guides

Guide 1: Unexpected Cell Viability Results

Observed Issue	Potential Cause	Suggested Action
Higher than expected cell viability (Lower Potency)	Compound degradation/precipitation.	Prepare fresh stock solutions; ensure complete solubilization.
High ATP concentration in assay.	Optimize ATP concentration to be at or below the Km for the target kinase.[1]
High cell density or rapid proliferation.	Optimize cell seeding density.
Serum protein binding.	Reduce serum concentration or use serum-free media.
Low target expression.	Verify target expression levels via Western blot or qPCR.
Drug efflux.	Co-treat with an efflux pump inhibitor.
Resistance mutations.	Sequence the target kinase gene.[2]
Lower than expected cell viability (High Toxicity)	Off-target effects.	Perform a broad kinase screen to identify off-targets.[1]
Non-specific cytotoxicity.	Use a structurally unrelated inhibitor as a control.
Incorrect dosage calculation.	Double-check all calculations and dilutions.

Guide 2: Inconsistent Downstream Signaling

Observed Issue	Potential Cause	Suggested Action
No change in substrate phosphorylation	Lack of target engagement.	Perform a target engagement assay (e.g., CETSA).
Pathway redundancy or crosstalk.	Analyze related signaling pathways for compensatory activation.[3][4]
Incorrect timing of measurement.	Conduct a time-course experiment.
Negative feedback loop disruption.	Investigate known feedback mechanisms in the pathway.[5]
Paradoxical pathway activation	Inhibition of a negative regulator.	Map out the signaling pathway to identify potential negative regulators that might be inhibited.
Off-target activation of another pathway.	Refer to kinase profiling data to identify potential off-target activators.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA)

This protocol is a method to assess the target engagement of a compound in a cellular context.

• Cell Treatment: Treat cultured cells with either the vehicle control or JP83 at the desired concentration for a specified time.

• Harvesting: Harvest the cells, wash with PBS, and resuspend in a suitable buffer.

• Heating: Aliquot the cell suspension and heat the samples to a range of different temperatures for a short period (e.g., 3 minutes).

• Lysis: Lyse the cells by freeze-thawing.

• Centrifugation: Centrifuge the lysates to separate the soluble and aggregated protein fractions.

• Analysis: Analyze the soluble fraction by Western blotting using an antibody specific for the target kinase. Increased thermal stability of the target protein in the presence of JP83 indicates target engagement.

Signaling Pathways and Workflows

Caption: A logical workflow for troubleshooting unexpected experimental outcomes with JP83.

Caption: A generalized kinase signaling cascade illustrating the intended target of JP83 and potential off-target interactions.

References

• 1. crossfire-oncology.com [crossfire-oncology.com]
• 2. Unlocking Potential and Limits of Kinase Inhibitors: The Highway to Enhanced Cancer Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New strategies for targeting kinase networks in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Signaling pathways downstream of pattern-recognition receptors and their cross talk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Negative regulation of cytokine signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Controlling for Off-Target Effects of Small Molecule Inhibitors

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and mitigating the off-target effects of small molecule inhibitors. The following sections offer troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the specificity and validity of your research findings.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects of a small molecule inhibitor?

A1: Off-target effects are unintended interactions of a small molecule inhibitor with proteins other than the intended target. These interactions can lead to misleading experimental results, cellular toxicity, or other unforeseen biological consequences, making it crucial to identify and control for them.

Q2: Why is it important to control for off-target effects?

A2: Controlling for off-target effects is critical for validating that the observed phenotype is a direct result of inhibiting the intended target. This ensures the reliability and reproducibility of your experimental data and is a fundamental aspect of rigorous scientific research and drug development.[1][2]

Q3: What is the first step I should take to assess the potential for off-target effects?

A3: A thorough literature review of the inhibitor and its analogs is a crucial first step.[1] Additionally, performing a kinase selectivity profile or a broader panel screening against a library of proteins can provide an initial assessment of the inhibitor's specificity.[3][4]

Q4: How can I be sure my inhibitor is engaging the intended target in my cellular model?

A4: Target engagement assays are essential to confirm that the inhibitor is binding to its intended target in a cellular context.[2][5] Techniques such as cellular thermal shift assays (CETSA), bioluminescence resonance energy transfer (BRET), or fluorescence resonance energy transfer (FRET) can be employed.[6][7]

Q5: What are some common in-cell validation strategies?

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent results between experiments.	1. Inhibitor degradation. 2. Cell passage number and confluency. 3. Variability in inhibitor concentration.	1. Aliquot inhibitor stocks and store properly. Perform a dose-response curve with each new batch. 2. Maintain consistent cell culture conditions. 3. Ensure accurate and consistent dilution of the inhibitor.
Observed phenotype does not match genetic knockdown of the target.	1. Significant off-target effects of the inhibitor. 2. Incomplete knockdown of the target protein. 3. The inhibitor may affect protein function without changing its expression level.	1. Perform a kinase selectivity screen or use an orthogonal inhibitor.[1] 2. Verify knockdown efficiency by Western blot or qPCR. 3. Assess target engagement and downstream signaling.
High cellular toxicity at effective concentrations.	1. The inhibitor has significant off-target toxicities. 2. The on-target effect is inherently toxic to the cells.	1. Use the lowest effective concentration and perform a dose-response curve for toxicity.[1] Consider a more selective inhibitor. 2. Confirm with genetic knockdown/knockout of the target.
No observable phenotype after inhibitor treatment.	1. The inhibitor is not cell-permeable. 2. The inhibitor is not engaging the target in cells. 3. The target is not critical for the observed phenotype in your model system.	1. Verify cell permeability through available data or specific assays. 2. Perform a target engagement assay (e.g., CETSA).[5] 3. Validate the role of the target using a genetic approach.[8]

Data Presentation

Table 1: Hypothetical Kinase Selectivity Profile of Inhibitor "JPX-1"

This table illustrates a sample kinase selectivity profile for a fictional inhibitor, "JPX-1," highlighting its potency against the primary target and key off-targets.

Kinase Target	IC50 (nM)	% Inhibition at 1 µM
Target Kinase A (On-Target)	15	98%
Off-Target Kinase B	250	85%
Off-Target Kinase C	800	60%
Off-Target Kinase D	>10,000	<10%
Off-Target Kinase E	>10,000	<5%

Table 2: Comparison of Phenotypic Readouts from Different Control Strategies

This table provides a template for comparing the effects of the small molecule inhibitor with orthogonal control methods.

Experimental Condition	Phenotypic Readout (e.g., % Apoptosis)	Downstream Marker 1 (p-ERK)	Downstream Marker 2 (p-AKT)
Vehicle Control (DMSO)	5%	100%	100%
Inhibitor "JPX-1" (100 nM)	65%	20%	95%
Orthogonal Inhibitor "J-2" (50 nM)	62%	25%	98%
siRNA against Target Kinase A	68%	18%	102%
Inactive Analog of "JPX-1" (100 nM)	6%	97%	99%

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

• Cell Culture and Treatment: Plate cells and grow to 80% confluency. Treat with the small molecule inhibitor or vehicle control for the desired time.

• Harvesting: Harvest cells by scraping, wash with PBS, and resuspend in PBS supplemented with a protease inhibitor cocktail.

• Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40-65°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis: Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Centrifugation: Centrifuge at 20,000 x g for 20 minutes at 4°C to separate the soluble fraction from the precipitated proteins.

• Analysis: Collect the supernatant and analyze the amount of soluble target protein by Western blot or other quantitative protein detection methods. Increased thermal stability of the target protein in the presence of the inhibitor indicates target engagement.

Protocol 2: Western Blot for Downstream Signaling Analysis

• Cell Lysis: After inhibitor treatment, wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature protein lysates and load equal amounts onto a polyacrylamide gel. Separate proteins by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with a primary antibody against the phosphorylated or total downstream target overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Visualizations

Caption: On-target vs. Off-target Signaling Pathways.

Caption: Workflow for Validating Inhibitor Specificity.

Caption: Logic for On-Target vs. Off-Target Determination.

References

• 1. caymanchem.com [caymanchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Kinase Selectivity Profiling Systems—General Panel [worldwide.promega.com]
• 4. Targeted Kinase Selectivity from Kinase Profiling Data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Target Identification and Validation (Small Molecules) | UCL Therapeutic Innovation Networks - UCL – University College London [ucl.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. Identification and validation of protein targets of bioactive small molecules - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting JP83 instability in experimental buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JP83. The information is designed to help address common instability issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My JP83 solution appears cloudy or has visible precipitates. What is the cause and how can I fix it?

A1: Cloudiness or precipitation is often an indication of JP83 aggregation or poor solubility in the chosen buffer.[1][2] Peptides, especially those with hydrophobic regions, have a tendency to self-associate and form aggregates.[2][3]

Troubleshooting Steps:

• Verify Buffer pH: Ensure the buffer pH is at least 2 units away from the isoelectric point (pI) of JP83. At its pI, a peptide has a neutral net charge, which can minimize electrostatic repulsion and promote aggregation.

• Adjust Ionic Strength: The concentration of salts in your buffer can influence stability.[1][2] Both low and very high salt concentrations can sometimes promote aggregation. Try titrating the salt concentration (e.g., 50 mM to 150 mM NaCl) to find the optimal level for JP83 solubility.

• Incorporate Solubilizing Agents: Consider adding excipients like arginine or glycerol to your buffer. Arginine can help to reduce protein-protein interactions, while glycerol can increase the viscosity and reduce aggregation.[4]

• Initial Dissolution: For hydrophobic peptides, initial dissolution in a small amount of an organic solvent like DMSO or acetic acid before dilution into the aqueous buffer can be beneficial.[3]

Q2: I am observing a progressive loss of JP83 activity in my functional assays over time. What could be the reason?

A2: A gradual loss of activity suggests chemical degradation of JP83. The primary culprits are often oxidation, hydrolysis (deamidation), or disulfide bond scrambling.[5][6][7]

Troubleshooting Steps:

• Prevent Oxidation: If JP83 contains oxidation-prone residues like methionine or cysteine, it's crucial to protect it from oxidative damage.[2][3][5]

  • Degas Buffers: Remove dissolved oxygen from your buffers by sparging with an inert gas like nitrogen or argon.

  • Add Antioxidants: Include antioxidants such as EDTA (to chelate metal ions that catalyze oxidation) or use a buffer system less prone to generating free radicals.[4]

• Control for Hydrolysis: Hydrolysis, particularly deamidation of asparagine and glutamine residues, is a common degradation pathway accelerated at neutral to basic pH.[5]

  • Optimize pH: Maintaining the buffer pH in the acidic range (pH 4-6) can often slow down the rate of deamidation.[3]

• Maintain Reducing Environment (if applicable): For peptides with free cysteine residues, disulfide bond formation can lead to incorrect pairing and loss of function. Including a reducing agent like DTT or TCEP can help maintain the reduced state.

Q3: How should I properly store my JP83 stock solutions to ensure long-term stability?

A3: Proper storage is critical to preserving the integrity of JP83.[6]

Storage Recommendations:

• Lyophilized Powder: Store lyophilized JP83 at -20°C or -80°C in a desiccated environment.

• Stock Solutions:

  • Aliquoting: Prepare small, single-use aliquots to avoid repeated freeze-thaw cycles, which can accelerate degradation.[7]

  • Storage Temperature: Store frozen at -80°C. For short-term storage (a few days), 4°C may be acceptable, but stability at this temperature should be verified.[4]

  • Cryoprotectants: For frozen stocks, adding a cryoprotectant like glycerol (up to 50%) can prevent damage from ice crystal formation.[4]

Troubleshooting Guides

Guide 1: Investigating JP83 Aggregation

This guide provides a systematic approach to identifying and mitigating JP83 aggregation.

Experimental Workflow for Aggregation Troubleshooting

Caption: Troubleshooting workflow for JP83 aggregation.

Detailed Methodologies:

• Dynamic Light Scattering (DLS): Use DLS to monitor the size distribution of JP83 particles in solution. An increase in the average particle size over time is indicative of aggregation.

• Size Exclusion Chromatography (SEC): SEC can be used to separate and quantify monomers, dimers, and larger aggregates of JP83.

• Visual Inspection: Regularly inspect your JP83 solutions against a dark background for any signs of turbidity or precipitation.

Guide 2: Assessing JP83 Chemical Stability

This guide outlines experiments to identify the primary degradation pathways affecting JP83.

Common Chemical Degradation Pathways

Caption: Key chemical degradation routes for peptides.

Experimental Protocols:

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC is a powerful tool for separating different forms of JP83. Degradation products, such as oxidized or deamidated species, will typically have different retention times compared to the native peptide.

  • Protocol:

    • Prepare a mobile phase system (e.g., water/acetonitrile with 0.1% trifluoroacetic acid).

    • Use a C18 column suitable for peptide separations.

    • Run a gradient from low to high organic phase to elute JP83 and its variants.

    • Monitor the chromatogram for the appearance of new peaks or a decrease in the main peak area over time.

• Mass Spectrometry (MS): Coupling HPLC to a mass spectrometer (LC-MS) allows for the identification of degradation products by their mass.

  • Protocol:

    • Analyze the fractions from the HPLC.

    • A mass increase of +16 Da can indicate oxidation of a methionine residue.

    • A mass increase of +1 Da can suggest deamidation of an asparagine or glutamine residue.

Data Summary Tables

Table 1: Influence of Buffer pH on JP83 Aggregation

Buffer pH	Ionic Strength (mM NaCl)	Visual Observation (24h @ RT)	% Monomer by SEC
4.0	150	Clear	98%
5.0	150	Clear	95%
6.0	150	Slightly Turbid	80%
7.0	150	Turbid	65%
8.0	150	Precipitate	40%

Table 2: Effect of Temperature on JP83 Degradation (pH 7.4)

Temperature	Incubation Time	% Native JP83 (RP-HPLC)	Major Degradant
4°C	7 days	92%	Deamidation Product
25°C (RT)	7 days	75%	Deamidation Product
37°C	7 days	55%	Deamidation & Oxidation Products

Table 3: Common Buffer Systems and Their Properties

Buffer	pKa	Buffering Range	Notes
Acetate	4.76	3.8 - 5.8	Good choice for acidic formulations to minimize hydrolysis.
Phosphate	7.21	6.2 - 8.2	Widely used, but can sometimes accelerate aggregation of certain peptides.[4]
Tris	8.06	7.5 - 9.0	pH is highly temperature-dependent.[4]
Citrate	3.13, 4.76, 6.40	2.1 - 7.4	Can chelate metal ions, potentially reducing oxidation.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nordscipeptides.com [nordscipeptides.com]
• 4. Factors Affecting Protein Stability In Vitro [opsdiagnostics.com]
• 5. mdpi.com [mdpi.com]
• 6. Troubleshooting Guide for Common Recombinant Protein Problems [synapse.patsnap.com]
• 7. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validating the Inhibitory Activity of JP83

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers validating the inhibitory activity of JP83, a hypothetical inhibitor of the MEK1/2 kinase in the MAPK/ERK signaling pathway.

Troubleshooting Guides

This section offers detailed protocols and troubleshooting advice for common assays used to validate the inhibitory activity of JP83.

Biochemical Assay: In Vitro MEK1/2 Kinase Assay

This guide provides a protocol and troubleshooting for determining the half-maximal inhibitory concentration (IC50) of JP83 against MEK1/2 in a biochemical assay.

Experimental Protocol:

A standard procedure for an enzymatic activity inhibition assay involves several key steps.[1] The experiment should be carefully designed, including the choice of catalytic reaction and optimal conditions.[1]

• Reagent Preparation : Prepare all buffers, the MEK1/2 enzyme, the ERK2 substrate, and ATP solutions. Ensure the assay buffer is at room temperature for optimal performance.[2]

• Serial Dilution of JP83 : Prepare a series of dilutions of JP83 in DMSO, followed by a further dilution in the assay buffer.

• Enzyme and Inhibitor Pre-incubation : Add the diluted MEK1/2 enzyme to a microplate and then add the diluted JP83. Allow them to pre-incubate.[3]

• Reaction Initiation : Initiate the kinase reaction by adding a mixture of the ERK2 substrate and ATP.[3]

• Reaction Incubation : Incubate the plate at a constant temperature, typically 37°C, for a set period.

• Reaction Termination and Signal Detection : Stop the reaction and measure the signal, which is often luminescence-based, reflecting the amount of phosphorylated ERK2.

• Data Analysis : Calculate the percent inhibition for each JP83 concentration relative to a no-inhibitor control and fit the data to a dose-response curve to determine the IC50 value.

Troubleshooting Common Issues:

Problem	Potential Cause	Recommended Solution	Example Data (Hypothetical)
No Inhibition Observed	Inactive JP83 compound.	Verify the identity and purity of the JP83 stock.	A fresh batch of JP83 shows expected inhibition.
Incorrect enzyme concentration.	Titrate the enzyme to a concentration that gives a robust signal without being too fast to measure accurately.[4]	Reducing enzyme concentration from 10 nM to 2 nM results in a measurable signal.
High Background Signal	Contaminated reagents.	Use fresh, high-purity reagents.	New ATP stock reduces background luminescence by 80%.
Non-specific binding.	Add a small amount of a non-ionic detergent like Tween-20 to the assay buffer.	The addition of 0.01% Tween-20 lowers the background signal.
Poor Reproducibility (High Well-to-Well Variability)	Pipetting errors.	Use calibrated pipettes and prepare a master mix for dispensing reagents.[2]	Coefficient of variation (%CV) drops from 25% to <10% with a master mix.
Edge effects in the microplate.	Avoid using the outer wells of the plate or fill them with buffer to maintain humidity.[5]	Excluding outer wells from analysis improves data consistency.
Improperly thawed components.	Ensure all reagents are completely thawed and mixed gently before use.[2]	A consistent thawing protocol reduces variability between experiments.

Cell-Based Assay: Western Blot for Phospho-ERK

This guide provides a protocol and troubleshooting for assessing the ability of JP83 to inhibit ERK phosphorylation in a cellular context.

Experimental Protocol:

• Cell Culture and Plating : Culture a suitable cell line (e.g., HeLa or A375, which have active MAPK signaling) and seed them into multi-well plates.

• Serum Starvation (Optional) : To reduce basal ERK phosphorylation, cells can be serum-starved for a period before treatment.

• JP83 Treatment : Treat the cells with a range of JP83 concentrations for a specified duration.

• Cell Lysis : Wash the cells with cold PBS and then lyse them in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE and Western Blotting : Separate the protein lysates by SDS-PAGE, transfer them to a membrane, and probe with primary antibodies against phospho-ERK and total ERK.

• Detection and Analysis : Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection. Quantify the band intensities and normalize the phospho-ERK signal to the total ERK signal.

Troubleshooting Common Issues:

Problem	Potential Cause	Recommended Solution	Example Data (Hypothetical)
No Inhibition of p-ERK	JP83 is not cell-permeable.	Consider modifying the compound structure or using a different delivery method.	A positive control inhibitor with known cell permeability shows inhibition.
Insufficient treatment time or concentration.	Perform a time-course and dose-response experiment to optimize treatment conditions.	Inhibition is observed at 2 hours of treatment but not at 30 minutes.
High Basal p-ERK Levels	Cells were not properly serum-starved.	Increase the duration of serum starvation.	24-hour serum starvation reduces basal p-ERK levels by 90%.
The cell line has a constitutively active pathway.	Choose a different cell line or use a growth factor to stimulate the pathway before adding the inhibitor.	Stimulation with EGF for 10 minutes prior to lysis shows a clear p-ERK signal.
Inconsistent Results	Uneven cell plating.	Ensure a single-cell suspension before plating and use proper pipetting techniques.	Consistent cell numbers across wells are confirmed by cell counting.
Variability in protein loading.	Carefully quantify protein concentrations and load equal amounts for each sample.	A loading control like GAPDH or beta-actin shows consistent band intensity across all lanes.

Visualizations

Signaling Pathway Diagram

References

• 1. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. docs.abcam.com [docs.abcam.com]
• 3. superchemistryclasses.com [superchemistryclasses.com]
• 4. m.youtube.com [m.youtube.com]
• 5. focus.gbo.com [focus.gbo.com]

Technical Support Center: JP83 Storage and Handling

Disclaimer: The following information is based on general best practices for handling peptide-based compounds. As specific stability data for JP83 is not publicly available, the recommendations and data presented here are illustrative. It is crucial to perform compound-specific stability studies for JP83 to establish optimal storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for long-term storage of lyophilized JP83?

For long-term stability, lyophilized JP83 should be stored at -20°C or lower.[1][2][3][4] When stored under these conditions, away from light and moisture, the peptide can be stable for months to years.[4][5]

Q2: How should I store JP83 once it is reconstituted in a solution?

The shelf-life of peptides in solution is significantly shorter than in their lyophilized form.[5][6] If storage in solution is necessary, it is recommended to:

• Use a sterile buffer at a pH of 5-6.[5]

• Aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles.[1][5]

• Store the aliquots at -20°C for short-term storage.[1][3]

• For maximum stability, consider re-lyophilizing the peptide solution.[1][5]

Q3: What are the main factors that can cause JP83 degradation?

Several factors can contribute to the degradation of peptide-based compounds like JP83:

• Temperature: Higher temperatures accelerate chemical degradation reactions.[4][7]

• Moisture: The presence of water can lead to hydrolysis of peptide bonds.[2][7]

• Oxygen: Peptides containing certain amino acids (e.g., Cysteine, Methionine, Tryptophan) are susceptible to oxidation.[5][6]

• Light: Exposure to light, especially UV light, can cause photodegradation.[4]

• pH: Extreme pH values can catalyze hydrolysis and other degradation reactions.[6]

• Repeated Freeze-Thaw Cycles: This can lead to physical stress and aggregation of the peptide.[2][5]

Q4: Which amino acids in a peptide sequence are most susceptible to degradation?

The stability of a peptide is highly dependent on its amino acid sequence.[5][6] Residues that are particularly prone to degradation include:

• Cysteine (Cys), Methionine (Met), and Tryptophan (Trp): Prone to oxidation.[2][3][5][6]

• Asparagine (Asn) and Glutamine (Gln): Susceptible to deamidation.[3]

• Aspartic Acid (Asp): Can undergo isomerization.[8]

Without the specific sequence of JP83, it is not possible to predict its exact degradation profile.

Troubleshooting Guide

Issue 1: I am seeing a loss of activity or inconsistent results in my experiments with JP83.

• Question: How are you currently storing your JP83 (lyophilized powder or solution)?

  • Answer: If you are storing it as a solution at room temperature or 4°C for extended periods, this is likely the cause. Peptides in solution are much less stable.[5] For reconstituted peptides, short-term storage at -20°C is recommended, and freeze-thaw cycles should be avoided.[1][3] For long-term storage, always prefer the lyophilized form at -20°C or below.[1][4]

• Question: How many times has the same vial of reconstituted JP83 been frozen and thawed?

  • Answer: Repeated freeze-thaw cycles can degrade the peptide.[2][5] It is best practice to aliquot the peptide solution into single-use volumes after reconstitution to minimize this.[5]

• Question: Is the JP83 solution protected from light?

  • Answer: Peptides can be light-sensitive.[2][4] Store solutions in amber vials or wrap clear vials in foil to protect them from light.

Issue 2: The JP83 powder appears clumpy or has changed in appearance.

• Question: How is the lyophilized powder being handled before use?

  • Answer: Lyophilized peptides can be hygroscopic, meaning they absorb moisture from the air.[3] This can cause clumping and reduce stability. Always allow the vial to warm to room temperature in a desiccator before opening to prevent condensation.[2][3] After weighing out the desired amount, purge the vial with an inert gas like nitrogen or argon before resealing.[2]

Issue 3: I am observing unexpected peaks in my analytical chromatography (e.g., HPLC) of JP83.

• Question: What are the storage conditions of the sample that was analyzed?

  • Answer: The appearance of new peaks often indicates the presence of degradation products.[9] Review your storage and handling procedures against the recommendations. Common degradation pathways include oxidation, deamidation, and hydrolysis, which will result in products with different retention times.[10]

Quantitative Data on Peptide Stability

The following table provides hypothetical stability data for a generic peptide, "Peptide-X," to illustrate the impact of different storage conditions. Note: This is not actual data for JP83 and should be used for illustrative purposes only.

Storage Condition	Timepoint	Purity of Peptide-X (%) by HPLC
Lyophilized at -80°C	12 months	99.5
Lyophilized at -20°C	12 months	98.8
Lyophilized at 4°C	12 months	92.1
Lyophilized at 25°C	12 months	75.3
Solution at -20°C (single freeze-thaw)	3 months	96.5
Solution at -20°C (three freeze-thaw cycles)	3 months	91.2
Solution at 4°C	1 month	85.7
Solution at 25°C	1 week	60.4

Experimental Protocols

Protocol: Assessing the Stability of JP83 via High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for conducting a stability study on JP83.

1. Objective: To determine the degradation rate of JP83 under various storage conditions over time.

2. Materials:

• Lyophilized JP83

• Sterile water or appropriate buffer for reconstitution

• HPLC system with a C18 column

• Mobile phases (e.g., Acetonitrile and water with 0.1% Trifluoroacetic acid)

• Temperature-controlled storage chambers (-80°C, -20°C, 4°C, 25°C)

• Light-exposure chamber

3. Method:

• Sample Preparation:

  • Prepare a stock solution of JP83 at a known concentration (e.g., 1 mg/mL) in the chosen buffer.

  • Aliquot the stock solution into multiple vials for each storage condition to be tested.

  • Prepare separate sets of lyophilized JP83 vials for each condition.

• Storage Conditions:

  • Place the prepared samples (both lyophilized and in solution) under the following conditions:

    • -80°C (control)

    • -20°C

    • 4°C

    • 25°C / 60% Relative Humidity

    • Photostability chamber (as per ICH Q1B guidelines)

• Time Points:

  • Define the time points for analysis (e.g., T=0, 1 week, 1 month, 3 months, 6 months, 12 months).

• HPLC Analysis:

  • At each time point, retrieve one vial from each storage condition.

  • For lyophilized samples, reconstitute to the initial concentration immediately before analysis.

  • Inject the samples into the HPLC system.

  • Run a gradient method to separate JP83 from potential degradation products.

  • Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 214 nm or 280 nm).

• Data Analysis:

  • At T=0, identify the main peak corresponding to intact JP83.

  • At subsequent time points, calculate the percentage of the main peak area relative to the total peak area to determine the purity of JP83.

  • Identify and quantify any new peaks, which represent degradation products.

  • Plot the percentage of intact JP83 over time for each storage condition to determine the degradation kinetics.

Visualizations

Caption: Troubleshooting workflow for JP83 degradation.

Caption: Common peptide degradation pathways.

References

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. bachem.com [bachem.com]
• 4. newwavepeptides.co.uk [newwavepeptides.co.uk]
• 5. genscript.com [genscript.com]
• 6. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jpt.com [jpt.com]
• 8. Instability of Peptide and Possible Causes of Degradation | Encyclopedia MDPI [encyclopedia.pub]
• 9. ijmr.net.in [ijmr.net.in]
• 10. veeprho.com [veeprho.com]

Technical Support Center: Troubleshooting Variability in JQ1 Treatment

Disclaimer: The following information is based on the BET bromodomain inhibitor JQ1. "JP83" is not a recognized compound in publicly available scientific literature; it is presumed to be a typographical error.

This technical support guide is intended for researchers, scientists, and drug development professionals using JQ1 in their experiments. It provides answers to frequently asked questions (FAQs) and troubleshooting advice for addressing the common issue of variability in experimental results.

Frequently Asked Questions (FAQs)

Q1: What is JQ1 and what is its primary mechanism of action?

A1: JQ1 is a potent and specific small molecule inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, which includes BRD2, BRD3, BRD4, and BRDT.[1] It is a thienotriazolodiazepine that competitively binds to the acetyl-lysine recognition pockets of BET bromodomains, thereby displacing them from chromatin.[2][3] This displacement prevents the recruitment of transcriptional machinery, leading to the downregulation of key oncogenes like MYC.[4][5] The inhibition of these target genes can induce cell cycle arrest, apoptosis, and cellular senescence in cancer cells.[4][5][6]

Q2: Why am I observing significant variability in the IC50 value of JQ1 across different cancer cell lines?

A2: Variability in JQ1 sensitivity across different cell lines is expected and well-documented. Several factors contribute to this:

• Genetic and Epigenetic Landscape: The sensitivity of a cell line to JQ1 is highly dependent on its specific genetic and epigenetic makeup.[7][8] Cell lines with a strong dependence on BET-regulated oncogenes, such as MYC, are often more sensitive.[4] Conversely, cell lines driven by other oncogenic pathways may be inherently resistant.

• Cell-Type Specific BRD4 Binding: BRD4, a primary target of JQ1, binds to different regions of the genome in a cell-type-specific manner.[7][8] This differential binding influences which genes are regulated by BRD4 and, consequently, the cellular response to JQ1.

• Expression of Resistance-Associated Genes: The expression levels of genes associated with drug resistance can also play a role. For example, alterations in cell cycle regulators can mediate resistance to JQ1.[9]

Q3: My results with JQ1 are inconsistent even when using the same cell line. What could be the cause?

A3: Inconsistent results within the same cell line can be frustrating. Here are some common culprits:

• Cell Culture Conditions: Factors such as cell passage number, confluency, and media composition can influence the physiological state of the cells and their response to JQ1.

• JQ1 Stock Solution: The stability and concentration of your JQ1 stock solution are critical. JQ1 is typically dissolved in DMSO and should be stored properly to prevent degradation.[2][10] It is recommended to aliquot the stock solution to avoid multiple freeze-thaw cycles.[2]

• Experimental Timing: The duration of JQ1 treatment can significantly impact the outcome. Short-term and long-term treatments can lead to different cellular responses, such as cell cycle arrest versus apoptosis.[11][12]

• Assay-Specific Variability: The type of assay used to measure the effects of JQ1 can also contribute to variability. For instance, different cell viability assays may yield slightly different results.

Troubleshooting Guides

Issue 1: Higher than expected IC50 values or apparent resistance to JQ1.

Potential Cause	Troubleshooting Step
JQ1 Degradation	Prepare a fresh stock solution of JQ1 in DMSO. Aliquot and store at -20°C for up to two months to maintain potency.[2]
Cell Line Resistance	Verify the identity of your cell line via short tandem repeat (STR) profiling. Some cell lines are inherently resistant to JQ1.[11][13]
Acquired Resistance	If you are culturing cells for extended periods with JQ1, they may develop resistance.[13][14] This can involve epigenetic changes, such as the gain of super-enhancers.[13]
Suboptimal Assay Conditions	Optimize the cell seeding density and treatment duration for your specific cell line and assay.

Issue 2: Inconsistent results between experimental replicates.

Potential Cause	Troubleshooting Step
Inconsistent Cell Health	Standardize your cell culture practices. Ensure cells are in the exponential growth phase and at a consistent confluency at the time of treatment.
Pipetting Errors	Use calibrated pipettes and be meticulous when preparing serial dilutions of JQ1.
Variable Treatment Duration	Ensure that the treatment duration is precisely controlled for all replicates.
Edge Effects in Multi-well Plates	To minimize "edge effects," avoid using the outer wells of multi-well plates for experimental samples. Fill them with media or PBS instead.

Quantitative Data Summary

The half-maximal inhibitory concentration (IC50) of JQ1 can vary significantly depending on the cell line. Below is a summary of reported IC50 values for JQ1 in various cancer cell lines.

Cell Line	Cancer Type	Reported IC50 (nM)
NMC 11060	NUT Midline Carcinoma	4[6]
BRD4 (1/2)	Cell-free assay	77 / 33[6]
KMS-34	Multiple Myeloma	68[6]
LR5	Multiple Myeloma	98[6]
LP-1	Multiple Myeloma	98 (GI50)[6]
SEM	B-cell Acute Lymphoblastic Leukemia	450[15]
RS411	B-cell Acute Lymphoblastic Leukemia	570[15]
NALM6	B-cell Acute Lymphoblastic Leukemia	930[15]
REH	B-cell Acute Lymphoblastic Leukemia	1160[15]
MCF7	Luminal Breast Cancer	~1000[16]
T47D	Luminal Breast Cancer	~1000[16]

Experimental Protocols

1. Cell Viability Assay (MTT Assay)

This protocol is a general guideline for assessing the effect of JQ1 on cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Allow cells to adhere overnight.

• JQ1 Treatment: Prepare serial dilutions of JQ1 in complete growth medium. Remove the old medium from the wells and add 100 µL of the JQ1 dilutions. Include a vehicle control (DMSO) at the same concentration as the highest JQ1 concentration.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

2. Western Blot for MYC Expression

This protocol can be used to verify the on-target effect of JQ1 by assessing the downregulation of its target, MYC.

• Cell Lysis: Treat cells with the desired concentration of JQ1 for 6-24 hours.[16] Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against MYC overnight at 4°C. Also, probe for a loading control protein (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Caption: JQ1 Signaling Pathway.

Caption: Experimental Workflow for Troubleshooting.

Caption: Logical Relationships of Variability Causes.

References

• 1. JQ1 - Wikipedia [en.wikipedia.org]
• 2. (+)-JQ1 | Cell Signaling Technology [cellsignal.com]
• 3. Sensitization of Resistant Cells with a BET Bromodomain Inhibitor in a Cell Culture Model of Deep Intrinsic Resistance in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. General mechanism of JQ1 in inhibiting various types of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. General mechanism of JQ1 in inhibiting various types of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Sensitivity of human lung adenocarcinoma cell lines to targeted inhibition of BET epigenetic signaling proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. BET protein inhibitor JQ1 attenuates Myc-amplified MCC tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Response and resistance to BET bromodomain inhibitors in triple negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Bromodomains and Extra-Terminal (BET) Inhibitor JQ1 Suppresses Proliferation of Acute Lymphocytic Leukemia by Inhibiting c-Myc-Mediated Glycolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of JP83 and Other FAAH Inhibitors

This guide provides a detailed comparison of the fatty acid amide hydrolase (FAAH) inhibitor JP83 with other notable FAAH inhibitors. The information is intended for researchers, scientists, and drug development professionals, offering objective performance comparisons supported by experimental data.

Data Presentation: Quantitative Comparison of FAAH Inhibitors

The following tables summarize the in vitro potency of JP83 and other well-characterized FAAH inhibitors. Direct comparison of IC50 values should be approached with caution, as experimental conditions can vary between studies.

Table 1: In Vitro Potency (IC50) of Select FAAH Inhibitors

Inhibitor	Target	IC50 (nM)	Assay Method	Source
JP83	Human Recombinant FAAH	14	Radiolabeled Oleamide Substrate Assay	[1]
JP83	Human FAAH	1.6	Competitive Activity-Based Protein Profiling (ABPP)	[1]
URB597	Rat Brain FAAH	4.6	Not Specified	[2]
PF-3845	Human FAAH	~1-10	Anandamide Substrate Hydrolysis Assay	[3]
OL-135	Rat Brain FAAH	4.7 (Ki)	Not Specified	[4]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the interpretation and replication of results.

Competitive Activity-Based Protein Profiling (ABPP)

Activity-based protein profiling is a powerful chemoproteomic technique used to assess the potency and selectivity of enzyme inhibitors in complex biological samples.[5]

Objective: To determine the concentration of an inhibitor (e.g., JP83) required to inhibit 50% of FAAH activity (IC50) by measuring its ability to compete with a fluorescently labeled, active-site-directed probe.

Materials:

• HEK293T cells recombinantly expressing human FAAH[3]

• FAAH inhibitor (e.g., JP83, PF-04457845)

• Fluorophosphonate-rhodamine (FP-rhodamine) or similar fluorescent probe[6]

• DMSO (vehicle)

• Cell lysis buffer

• SDS-PAGE gels

• Fluorescence gel scanner

Procedure:

• Cell Culture and Lysate Preparation: HEK293T cells overexpressing human FAAH are cultured and harvested. The cells are then lysed to prepare a proteome lysate.

• Inhibitor Incubation (In Vitro): Aliquots of the cell lysate are pre-incubated with varying concentrations of the FAAH inhibitor (e.g., JP83) or DMSO (vehicle control) for 30 minutes at 37°C.[3]

• Probe Labeling: A fluorescently labeled probe, such as FP-rhodamine, which covalently binds to the active site of serine hydrolases, is added to the inhibitor-treated lysates and incubated for a specified time.[6]

• SDS-PAGE: The labeled proteins are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Fluorescence Scanning: The gel is scanned using a fluorescence scanner to visualize the labeled FAAH protein band.

• Data Analysis: The intensity of the fluorescent band corresponding to FAAH is quantified. The IC50 value is calculated by plotting the percentage of FAAH inhibition against the inhibitor concentration. A decrease in fluorescence intensity indicates inhibition of FAAH by the competing compound.[5]

Radiometric FAAH Activity Assay

This assay measures the enzymatic activity of FAAH by quantifying the hydrolysis of a radiolabeled substrate.[7]

Objective: To determine the IC50 of an inhibitor by measuring its effect on the rate of FAAH-catalyzed hydrolysis of a radiolabeled substrate, such as [14C-ethanolamine]-anandamide or radiolabeled oleamide.

Materials:

• Source of FAAH enzyme (e.g., rat brain homogenates, recombinant human FAAH)

• Radiolabeled substrate (e.g., [14C-ethanolamine]-anandamide)[7]

• FAAH inhibitor (e.g., JP83)

• Assay buffer (e.g., Tris-HCl)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Reaction Setup: The reaction mixture is prepared containing the FAAH enzyme source, assay buffer, and varying concentrations of the FAAH inhibitor or vehicle.

• Initiation of Reaction: The reaction is initiated by the addition of the radiolabeled substrate.

• Incubation: The reaction is incubated at a controlled temperature (e.g., 37°C) for a specific period.

• Termination of Reaction: The enzymatic reaction is stopped, often by the addition of an organic solvent.

• Separation of Product: The radiolabeled product of the hydrolysis (e.g., [14C]-ethanolamine) is separated from the unreacted substrate, typically by liquid-liquid extraction or chromatography.[8]

• Quantification: The amount of radiolabeled product is quantified using a scintillation counter.

• Data Analysis: The rate of product formation is calculated for each inhibitor concentration. The IC50 value is determined by plotting the percentage of FAAH activity against the inhibitor concentration.

Mandatory Visualization

Signaling Pathway of FAAH Inhibition

FAAH is the primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA). Inhibition of FAAH leads to an accumulation of AEA, which then enhances the activation of cannabinoid receptors, primarily CB1 receptors in the central nervous system. This amplified signaling can modulate various downstream pathways, including the NF-κB signaling cascade, which is involved in inflammation.[9]

Caption: FAAH Inhibition Signaling Pathway.

Experimental Workflow: Competitive ABPP

The following diagram illustrates the workflow for determining the in vitro potency of an FAAH inhibitor using competitive activity-based protein profiling.

Caption: Competitive ABPP Experimental Workflow.

In Vivo Efficacy Comparison

For instance, administration of URB597 (0.3 mg/kg, i.p.) in rats can lead to a two- to four-fold increase in brain anandamide levels without altering 2-arachidonoylglycerol (2-AG) levels.[9] In a direct comparison, PF-3845 demonstrated a longer duration of action in mice compared to URB597, with significant FAAH inhibition still observed 24 hours post-administration.[6] This prolonged action resulted in sustained elevation of anandamide and other N-acylethanolamines.[6] It is hypothesized that as a potent, irreversible carbamate inhibitor, JP83 would also effectively raise endogenous anandamide levels in vivo.

Conclusion

JP83 is a potent, irreversible FAAH inhibitor with low nanomolar efficacy in in vitro assays.[1] Its potency is comparable to or greater than other well-established FAAH inhibitors such as URB597 and PF-3845. The primary mechanism of action for these inhibitors is the elevation of endogenous anandamide levels, leading to enhanced cannabinoid receptor signaling. This guide provides a framework for comparing JP83 to other FAAH inhibitors, highlighting the importance of standardized experimental protocols for accurate assessment of efficacy. Further in vivo studies are necessary to fully elucidate the comparative therapeutic potential of JP83.

References

• 1. Inhibition of Fatty Acid Amide Hydrolase (FAAH) Regulates NF-kb Pathways Reducing Bleomycin-Induced Chronic Lung Inflammation and Pulmonary Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | A Personal Retrospective: Elevating Anandamide (AEA) by Targeting Fatty Acid Amide Hydrolase (FAAH) and the Fatty Acid Binding Proteins (FABPs) [frontiersin.org]
• 3. oncotarget.com [oncotarget.com]
• 4. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 8. Quantification of brain endocannabinoid levels: methods, interpretations and pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Modulating Endocannabinoid Tone: A Comparative Guide to JP83 and URB597

For Researchers, Scientists, and Drug Development Professionals

The endocannabinoid system (ECS) presents a rich landscape for therapeutic intervention, with the modulation of endocannabinoid tone at its core. Anandamide (AEA) and 2-arachidonoylglycerol (2-AG) are the primary endogenous cannabinoid ligands, and their signaling is tightly regulated by the metabolic enzymes fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), respectively. Inhibitors of these enzymes offer a promising strategy to enhance endocannabinoid signaling for therapeutic benefit. This guide provides a detailed comparison of two such inhibitors, JP83 and URB597, with a broader discussion on the implications of selective versus dual enzyme inhibition for modulating endocannabinoid tone.

At a Glance: JP83 vs. URB597

Feature	JP83	URB597
Target(s)	Fatty Acid Amide Hydrolase (FAAH)	Fatty Acid Amide Hydrolase (FAAH)
Mechanism of Action	Irreversible carbamate inhibitor	Irreversible carbamate inhibitor
Reported Potency (IC50)	1.6 nM (competitive ABPP); 14 nM (human recombinant FAAH)[1]	3 nM (human liver); 5 nM (rat brain)[2]
MAGL Inhibition	Data not available	IC50 > 30 µM[3]
Selectivity	Appears to be a selective FAAH inhibitor, though comprehensive selectivity data is limited.	Highly selective for FAAH over MAGL and other serine hydrolases.[2][3]

Introduction to the Modulators

URB597 (KDS-4103) is a well-characterized, potent, and selective irreversible inhibitor of FAAH.[2] Its mechanism involves the carbamoylation of the catalytic serine residue within the FAAH active site.[4] By preventing the degradation of anandamide, URB597 elevates the levels of this endocannabinoid, thereby enhancing its signaling through cannabinoid receptors (CB1 and CB2) and other targets. Due to its high selectivity for FAAH over MAGL, URB597 allows for the specific investigation of AEA-mediated effects.[3]

Signaling Pathways of Endocannabinoid Tone Modulation

The degradation of the two primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), is a key mechanism for terminating their signaling. Selective inhibition of FAAH or dual inhibition of FAAH and MAGL leads to distinct alterations in the endocannabinoid tone.

Fig. 1: Modulation of Endocannabinoid Pathways

Quantitative Comparison of Inhibitory Potency

The following table summarizes the reported in vitro inhibitory potencies of JP83, URB597, and the dual inhibitor JZL195 for comparison.

Compound	Target Enzyme	IC50 (nM)	Species/System	Reference
JP83	FAAH	1.6	Competitive ABPP	[1]
FAAH	14	Human recombinant	[1]
URB597	FAAH	3	Human liver microsomes	[2]
FAAH	5	Rat brain membranes	[2]
MAGL	>30,000	Rat brain	[3]
JZL195	FAAH	2	Recombinant (COS7 cells)	[5]
MAGL	4	Recombinant (COS7 cells)	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of experimental findings. Below are representative protocols for key experiments cited in the comparison of these endocannabinoid modulators.

In Vitro FAAH and MAGL Inhibition Assay

A standard experimental workflow for determining the in vitro inhibitory potency of compounds like JP83 and URB597 involves measuring the enzymatic hydrolysis of a radiolabeled or fluorogenic substrate.

Fig. 2: In Vitro Enzyme Inhibition Assay Workflow

Protocol for FAAH Inhibition Assay (based on literature):

• Enzyme Preparation: Rat brain or liver tissues are homogenized in a buffer (e.g., 50 mM Tris-HCl, pH 7.4). The homogenate is then centrifuged to obtain the membrane fraction, which is resuspended in the assay buffer.

• Inhibitor Incubation: The enzyme preparation is pre-incubated with varying concentrations of the inhibitor (e.g., URB597) or vehicle for a specified time (e.g., 10 minutes) at a controlled temperature (e.g., 37°C).

• Enzymatic Reaction: The reaction is initiated by adding a radiolabeled substrate, such as [3H]anandamide, to the enzyme-inhibitor mixture.

• Reaction Termination and Extraction: After a defined incubation period (e.g., 15 minutes), the reaction is stopped by the addition of an organic solvent mixture (e.g., chloroform/methanol). The mixture is vortexed and centrifuged to separate the aqueous and organic phases.

• Quantification: The amount of radioactive product (e.g., [3H]ethanolamine) in the aqueous phase is quantified using liquid scintillation counting.

• Data Analysis: The percentage of inhibition at each inhibitor concentration is calculated relative to the vehicle control. The IC50 value is then determined by fitting the data to a dose-response curve.

In Vivo Assessment of Behavioral Effects (Cannabinoid Tetrad)

The cannabinoid tetrad is a series of behavioral tests in rodents used to characterize the in vivo effects of cannabinoid receptor agonists. Dual FAAH/MAGL inhibitors, but not selective FAAH inhibitors, typically induce a full tetrad response.

Fig. 3: In Vivo Cannabinoid Tetrad Workflow

Protocol for the Cannabinoid Tetrad in Mice:

• Animal Acclimation: Mice are acclimated to the testing environment to minimize stress-induced behavioral changes.

• Drug Administration: The test compound (e.g., URB597, JZL195) or vehicle is administered, typically via intraperitoneal (i.p.) injection.

• Behavioral Testing (performed at a specific time post-injection):

  • Locomotor Activity: Spontaneous activity is measured in an open-field arena. The total distance traveled or the number of beam breaks is recorded over a set period.

  • Catalepsy: The mouse is placed with its forepaws on a raised bar. The latency to remove both paws from the bar is measured.

  • Analgesia: The latency to a nociceptive response (e.g., paw lick, jump) is measured on a hot plate maintained at a constant temperature (e.g., 55°C).

  • Hypothermia: Core body temperature is measured using a rectal probe.

Discussion: Selective FAAH vs. Dual FAAH/MAGL Inhibition

The choice between a selective FAAH inhibitor and a dual FAAH/MAGL inhibitor has significant implications for the resulting pharmacological effects.

Selective FAAH inhibition , as achieved with URB597 and likely JP83 , leads to a specific increase in the levels of anandamide and other fatty acid amides. This targeted elevation of AEA enhances its signaling, which has been associated with anxiolytic-like, antidepressant-like, and analgesic effects without producing the full spectrum of cannabinoid-like psychoactive effects, such as catalepsy and significant hypomotility.[6][7] This more nuanced modulation of the ECS is often considered to have a more favorable therapeutic window for certain indications.

In contrast, dual inhibition of FAAH and MAGL , exemplified by compounds like JZL195, results in a global elevation of both anandamide and 2-arachidonoylglycerol. This broad enhancement of endocannabinoid tone leads to a pharmacological profile that more closely mimics that of direct CB1 receptor agonists, including profound analgesia, hypomotility, and catalepsy.[6][7] While this may be beneficial for conditions requiring strong cannabinoid receptor activation, it also increases the likelihood of cannabinoid-associated side effects.

Conclusion

Both JP83 and URB597 are potent, irreversible inhibitors of FAAH, positioning them as valuable tools for the selective enhancement of anandamide signaling. While they share a similar mechanism of action, subtle differences in their chemical structures may influence their pharmacokinetic and pharmacodynamic properties. The currently available data suggests that JP83 may have a higher potency than URB597, although a comprehensive head-to-head comparison is lacking in the public literature.

For researchers aiming to dissect the specific roles of anandamide in physiological and pathological processes, selective FAAH inhibitors like JP83 and URB597 are indispensable. However, for therapeutic applications where a more robust and widespread activation of the endocannabinoid system is desired, a dual FAAH/MAGL inhibitor might be more appropriate, albeit with a potentially narrower therapeutic index. The continued development and characterization of selective and dual inhibitors will be crucial for unlocking the full therapeutic potential of the endocannabinoid system.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. URB 597 | Fatty Acid Amide Hydrolase | Tocris Bioscience [tocris.com]
• 3. Inhibition of monoacylglycerol lipase and fatty acid amide hydrolase by analogues of 2-arachidonoylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal Structures of Fatty Acid Amide Hydrolase Bound to the Carbamate Inhibitor URB597: Discovery of a Deacylating Water Molecule and Insight into Enzyme Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cellular signal transduction by anandamide and 2-arachidonoylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH) inhibitors: chemical and biological stability - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Irreversible Inhibition of FAAH by JP83: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the irreversible Fatty Acid Amide Hydrolase (FAAH) inhibitor, JP83, alongside other well-characterized FAAH inhibitors. The data presented is intended to offer an objective overview of JP83's performance, supported by experimental data and detailed methodologies for key assays.

Introduction to FAAH Inhibition

Fatty Acid Amide Hydrolase (FAAH) is a critical enzyme in the endocannabinoid system, primarily responsible for the degradation of the endogenous cannabinoid anandamide (AEA) and other related fatty acid amides.[1][2] By inhibiting FAAH, the levels of these signaling lipids are increased, leading to a range of potential therapeutic effects, including analgesia, anti-inflammatory, and anxiolytic responses, without the psychoactive side effects associated with direct cannabinoid receptor agonists.[3][4] The development of potent and selective FAAH inhibitors is, therefore, a significant area of interest in drug discovery.[1][4]

Comparative Analysis of FAAH Inhibitors

This section provides a summary of the in vitro potency of JP83 in comparison to two widely studied irreversible FAAH inhibitors, URB597 and PF-3845. It is important to note that the data presented below is compiled from different studies, and direct comparisons should be made with caution due to variations in experimental conditions.

In Vitro Inhibitory Potency

Inhibitor	Target	IC50 (nM)	Assay Conditions	Source
JP83	FAAH	1.6	Competitive activity-based protein profiling (ABPP)	MedChemExpress
JP83	human recombinant FAAH	14	Radiolabeled oleamide substrate	MedChemExpress
URB597	human FAAH	~1-10	Substrate hydrolysis assays	[5]
PF-3845	human FAAH	~1-10	Substrate hydrolysis assays	[5]

Note: IC50 (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Lower IC50 values indicate higher potency.

In Vivo Efficacy and Selectivity

Selectivity is a crucial parameter for any potential therapeutic inhibitor. Activity-based protein profiling (ABPP) has been instrumental in assessing the selectivity of FAAH inhibitors against other serine hydrolases in the proteome.[1][6] Studies have shown that while both URB597 and PF-3845 are potent FAAH inhibitors, PF-3845 exhibits a superior selectivity profile, with fewer off-target interactions, particularly in the liver.[6] The selectivity profile of JP83 against a broad panel of serine hydrolases would be a critical dataset for its further development.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are protocols for common assays used to characterize FAAH inhibitors.

Fluorometric FAAH Inhibition Assay

This assay measures the hydrolysis of a fluorogenic substrate by FAAH.

Materials:

• FAAH enzyme source (e.g., rat brain homogenate, recombinant human FAAH)

• Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0)

• FAAH substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin amide - AAMCA)

• Test inhibitor (e.g., JP83) and vehicle (e.g., DMSO)

• 96-well black microplate

• Fluorometric plate reader (Excitation: ~350-360 nm, Emission: ~450-460 nm)

Procedure:

• Prepare serial dilutions of the test inhibitor in the assay buffer.

• In a 96-well plate, add the FAAH enzyme preparation to each well.

• Add the test inhibitor dilutions or vehicle to the respective wells.

• Pre-incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow for inhibitor binding.

• Initiate the reaction by adding the FAAH substrate to all wells.

• Immediately measure the fluorescence in kinetic mode at 37°C for a defined period (e.g., 30 minutes).

• The rate of increase in fluorescence is proportional to FAAH activity.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by non-linear regression analysis.

Radiometric FAAH Inhibition Assay

This assay measures the hydrolysis of a radiolabeled substrate.

Materials:

• FAAH enzyme source

• Assay Buffer

• Radiolabeled FAAH substrate (e.g., [³H]anandamide or ¹⁴C-oleamide)

• Test inhibitor and vehicle

• Scintillation vials and scintillation fluid

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test inhibitor.

• In microcentrifuge tubes, combine the FAAH enzyme and the test inhibitor dilutions or vehicle.

• Pre-incubate at 37°C for a specified time.

• Initiate the reaction by adding the radiolabeled substrate.

• Incubate the reaction at 37°C for a defined period.

• Stop the reaction (e.g., by adding a cold organic solvent like chloroform/methanol).

• Separate the radiolabeled product from the unreacted substrate (e.g., by liquid-liquid extraction or thin-layer chromatography).

• Quantify the amount of radiolabeled product using a scintillation counter.

• Calculate the percentage of inhibition and determine the IC50 value.

Competitive Activity-Based Protein Profiling (ABPP)

This technique assesses the potency and selectivity of an inhibitor in a complex proteome.

Workflow:

• Proteome Preparation: Homogenize tissues or lyse cells to obtain a complex protein lysate.

• Inhibitor Incubation: Incubate the proteome with varying concentrations of the test inhibitor (e.g., JP83) or vehicle. This allows the inhibitor to bind to its target(s).

• Probe Labeling: Add a broad-spectrum, irreversible serine hydrolase activity-based probe (e.g., a fluorophosphonate probe tagged with a reporter molecule like rhodamine or biotin). The probe will covalently label the active sites of serine hydrolases that are not already blocked by the test inhibitor.

• Analysis:

  • Gel-Based ABPP: Separate the labeled proteins by SDS-PAGE and visualize the probe-labeled enzymes by in-gel fluorescence scanning. A decrease in the fluorescence intensity of a protein band in the presence of the inhibitor indicates that the inhibitor binds to that protein.

  • Mass Spectrometry-Based ABPP: If a biotinylated probe is used, enrich the probe-labeled proteins using streptavidin beads. Digest the enriched proteins and analyze the resulting peptides by LC-MS/MS to identify and quantify the proteins that were targeted by the inhibitor.

Visualizations

FAAH Signaling Pathway

The following diagram illustrates the central role of FAAH in the endocannabinoid signaling pathway. Inhibition of FAAH leads to an accumulation of anandamide, which can then activate cannabinoid receptors (CB1 and CB2) and other downstream targets.

Caption: FAAH signaling pathway and the inhibitory action of JP83.

Experimental Workflow: Competitive ABPP

This diagram outlines the general workflow for assessing the selectivity and potency of an FAAH inhibitor using competitive Activity-Based Protein Profiling.

Caption: Workflow for competitive activity-based protein profiling (ABPP).

References

• 1. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparison of novel, selective fatty acid amide hydrolase (FAAH), monoacyglycerol lipase (MAGL) or dual FAAH/MAGL inhibitors to suppress acute and anticipatory nausea in rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of potent and selective FAAH inhibitors with improved drug-like properties as potential tools to treat neuroinflammatory conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activity-based protein profiling reveals off-target proteins of the FAAH inhibitor BIA 10-2474 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty acid amide hydrolase inhibitors confer anti-invasive and antimetastatic effects on lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fatty acid amide hydrolase inhibitors produce rapid anti-anxiety responses through amygdala long-term depression in male rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The fatty acid amide hydrolase (FAAH) inhibitor PF-3845 acts in the nervous system to reverse LPS-induced tactile allodynia in mice - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of VAL-083's Effects Across Different Cell Lines

Disclaimer: Initial searches for "JP83" did not yield information on a compound relevant to cancer research. The provided analysis focuses on VAL-083 (dianhydrogalactitol) , a bifunctional alkylating agent with significant research and clinical data, which is likely the intended subject of inquiry.

This guide provides a comparative analysis of VAL-083's effects across various cancer cell lines, offering researchers, scientists, and drug development professionals a comprehensive overview of its performance and mechanism of action. The information is compiled from preclinical and clinical studies to support further investigation and development of this compound.

I. Overview of VAL-083

VAL-083 is a first-in-class, bifunctional DNA alkylating agent that readily crosses the blood-brain barrier.[1][2][3] Its mechanism of action distinguishes it from other alkylating agents like temozolomide (TMZ) and nitrosoureas. VAL-083 induces interstrand cross-links at the N7 position of guanine, leading to DNA double-strand breaks and subsequent cancer cell death.[2][4] A key feature of VAL-083 is that its activity is independent of the O6-methylguanine-DNA methyltransferase (MGMT) status, a common mechanism of resistance to TMZ.[1][4]

II. Data Presentation: Comparative Efficacy of VAL-083

The following table summarizes the cytotoxic effects of VAL-083 across a range of human cancer cell lines, primarily focusing on glioblastoma (GBM), where it has been extensively studied.

Cell Line	Cancer Type	Key Findings	IC50	Reference
U251	Glioblastoma	Suppresses cell growth and induces apoptosis. Causes cell cycle arrest at the G2/M phase.	<5 µM	[5]
SF188	Glioblastoma	Inhibits cell growth by ~95% at 5 µM. Induces apoptosis.	Not Specified	[5]
T98G	Glioblastoma	Inhibits cell growth in a dose-dependent manner.	<5 µM	[5]
LN229	Glioblastoma	Significantly enhances radiosensitivity. Induces G2/M cell cycle arrest.	Not Specified	[5]
GBM Cancer Stem Cells (Panel of 8)	Glioblastoma	Inhibits neurosphere formation and growth. Downregulates BRD4.	200–2000 nM	[6]
RIF-1	Fibrosarcoma (mouse)	Demonstrated superiority to cisplatin in tumor growth delay in a syngeneic mouse model.	Not Applicable	[4]

III. Experimental Protocols

This section details the methodologies used in the cited studies to evaluate the effects of VAL-083.

A. Cell Viability and Cytotoxicity Assays

• Crystal Violet Assay: Used to investigate the cytotoxicity of VAL-083. Cells are seeded in plates, treated with varying concentrations of the drug, and incubated. After the incubation period, cells are fixed and stained with crystal violet. The dye is then solubilized, and the absorbance is measured to determine the percentage of viable cells.[1]

• WST-1 Reagent: Employed to measure the effect of VAL-083 on the growth of glioblastoma stem cells (GSCs). This colorimetric assay is based on the cleavage of the tetrazolium salt WST-1 by mitochondrial dehydrogenases in viable cells, leading to the formation of formazan. The amount of formazan dye formed correlates with the number of metabolically active cells.[6]

B. Cell Cycle Analysis

• Flow Cytometry: To determine the effect of VAL-083 on the cell cycle, treated and untreated cells are harvested, fixed, and stained with a fluorescent DNA-binding dye (e.g., propidium iodide). The DNA content of individual cells is then analyzed by flow cytometry to quantify the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).[1][5]

C. DNA Damage Response Analysis

• Western Blot: This technique is used to detect and quantify specific proteins involved in the DNA damage response pathway. Following treatment with VAL-083, cell lysates are prepared, and proteins are separated by gel electrophoresis, transferred to a membrane, and probed with antibodies specific to proteins of interest (e.g., phosphorylated ATM, H2AX).[1]

• Immunofluorescence: Used to visualize DNA double-strand breaks. Cells are treated with VAL-083, fixed, and permeabilized. They are then incubated with primary antibodies against markers of DNA double-strand breaks (e.g., γH2AX) followed by fluorescently labeled secondary antibodies for visualization by microscopy.

D. In Vivo Tumor Growth Delay Studies

• Syngeneic Mouse Models: To assess the in vivo efficacy of VAL-083, cancer cells (e.g., RIF-1 fibrosarcoma) are implanted into immunocompetent mice. Once tumors are established, mice are treated with VAL-083, a control vehicle, or a comparator drug (e.g., cisplatin). Tumor growth is monitored over time to determine the delay in tumor progression.[4]

IV. Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of VAL-083 and a typical experimental workflow for its evaluation.

Caption: Mechanism of action of VAL-083 in cancer cells.

Caption: General experimental workflow for evaluating VAL-083.

V. Comparative Performance and Alternatives

VAL-083 demonstrates a distinct advantage over standard-of-care chemotherapies for glioblastoma, such as temozolomide, particularly in tumors with an unmethylated MGMT promoter, which confers resistance to TMZ.[7][8]

• vs. Temozolomide (TMZ): VAL-083's efficacy is independent of MGMT expression, making it a promising agent for TMZ-resistant GBM.[1][7]

• vs. Cisplatin: In a mouse fibrosarcoma model, VAL-083 showed superior tumor growth delay compared to cisplatin.[4] Furthermore, VAL-083 primarily induces interstrand DNA crosslinks, whereas cisplatin mainly causes intrastrand crosslinks, suggesting different mechanisms of action and potential for combination therapies.[4]

• vs. Nitrosoureas: The mechanism of VAL-083 also differs from that of nitrosoureas.[2]

VI. Conclusion

VAL-083 is a promising anti-cancer agent with a unique mechanism of action that allows it to overcome common resistance pathways, particularly in the treatment of glioblastoma. Its effectiveness across a range of cell lines, including cancer stem cells, highlights its potential as a valuable therapeutic option. The provided data and protocols offer a foundation for further research into the applications and efficacy of VAL-083 in various cancer types.

References

• 1. P08.57 Distinct mechanism-of-action of dianhydrogalactitol (VAL-083) overcomes chemoresistance in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 3. P08.47 Dianhydrogalactitol (VAL-083) causes bifunctional alkylation leading to irreparable DNA double-strand breaks, S/G2 phase cell-cycle arrest and tumor cell death in an MGMT independent manner offering a unique treatment paradigm for GBM - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. CSIG-02. VAL-083 INHIBITS PROLIFERATION OF A PANEL OF EIGHT GLIOBLASTOMA STEM CELL LINES: DOWNREGULATION OF BDR4 AS A NOVEL ANTI-NEOPLASTIC MECHANISM - PMC [pmc.ncbi.nlm.nih.gov]
• 7. P09.57 Clinical trials of VAL-083 in patients with chemoresistant glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CTNI-76. PHASE 2 CLINICAL TRIAL OF VAL-083 IN NEWLY DIAGNOSED MGMT-UNMETHYLATED GBM - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Showdown: JP83 and Other Carbamate-Based Inhibitors in the Realm of FAAH Inhibition

For Immediate Release

In the dynamic field of neuropharmacology and drug development, the selective inhibition of Fatty Acid Amide Hydrolase (FAAH) has emerged as a promising therapeutic strategy for a range of neurological and psychiatric disorders, including anxiety, pain, and inflammation. Carbamate-based compounds have been at the forefront of this research, demonstrating potent and often irreversible inhibition of FAAH. This guide provides a detailed comparison of a notable carbamate inhibitor, JP83, with other well-characterized carbamate-based FAAH inhibitors, focusing on their inhibitory potency, selectivity, and the underlying experimental methodologies.

Quantitative Comparison of Inhibitor Potency

The primary measure of a drug's potency is its half-maximal inhibitory concentration (IC50), which quantifies the amount of a substance needed to inhibit a biological process by half. The following table summarizes the reported IC50 values for JP83 and other prominent carbamate-based FAAH inhibitors. It is important to note that these values are highly dependent on the specific assay conditions.

Inhibitor	Target Enzyme	IC50 (nM)	Assay Type	Source
JP83	Human recombinant FAAH	14	Radiolabeled oleamide substrate	[1]
Mouse brain proteome	1.6	Competitive activity-based protein profiling (ABPP)	[2]
URB597	Rat brain membranes	5	[3H]anandamide hydrolysis	[3]
Human liver microsomes	3	[3H]anandamide hydrolysis	[3]
URB694	Rat brain membranes	Not explicitly provided, but noted for improved in vivo potency over URB597	-	[4][5]

Note: Direct comparison of IC50 values should be made with caution due to variations in experimental setups across different studies.

Selectivity Profile

Experimental Protocols

The data presented in this guide are derived from established experimental methodologies designed to assess the potency and selectivity of enzyme inhibitors. Below are detailed descriptions of the key experimental protocols cited.

FAAH Inhibition Assay (Radiolabeled Substrate)

This assay measures the ability of an inhibitor to block the enzymatic hydrolysis of a radiolabeled substrate by FAAH.

• Enzyme Source: Recombinant human FAAH or tissue homogenates (e.g., rat brain membranes) are used as the source of the enzyme.

• Substrate: A radiolabeled FAAH substrate, such as [3H]anandamide or radiolabeled oleamide, is used.

• Incubation: The enzyme is pre-incubated with varying concentrations of the inhibitor for a specific duration at a controlled temperature (e.g., 37°C).

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the radiolabeled substrate.

• Reaction Termination: After a set time, the reaction is stopped, typically by the addition of an organic solvent.

• Product Separation and Quantification: The radiolabeled product of the hydrolysis is separated from the unreacted substrate using techniques like thin-layer chromatography (TLC) or liquid scintillation counting.

• Data Analysis: The amount of product formed at each inhibitor concentration is measured, and the data are used to calculate the IC50 value.

Competitive Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemical proteomic technique used to assess the potency and selectivity of inhibitors in a native biological context.

• Proteome Source: Whole-cell lysates, tissue homogenates (e.g., mouse brain proteome), or living cells are used.

• Inhibitor Treatment: The proteome is treated with a range of concentrations of the test inhibitor (e.g., JP83).

• Probe Labeling: A broad-spectrum activity-based probe (ABP) that covalently labels the active sites of a class of enzymes (e.g., serine hydrolases) is added. The inhibitor competes with the ABP for binding to the active site of FAAH.

• Detection: The level of ABP labeling of FAAH is detected, typically by fluorescence scanning of a gel after SDS-PAGE or by mass spectrometry.

• Data Analysis: A decrease in the labeling of FAAH by the ABP in the presence of the inhibitor indicates target engagement. The IC50 is determined by quantifying the reduction in probe labeling at different inhibitor concentrations. This method also allows for the simultaneous assessment of the inhibitor's effect on other enzymes in the proteome, providing a selectivity profile.

Visualizing the Mechanism and Workflow

To better understand the context of FAAH inhibition and the experimental approaches used, the following diagrams have been generated.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The FAAH inhibitor URB597 efficiently reduces tyrosine hydroxylase expression through CB1- and FAAH-independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological profile of the selective FAAH inhibitor KDS-4103 (URB597) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A second generation of carbamate-based fatty acid amide hydrolase inhibitors with improved activity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A second generation of carbamate-based fatty acid amide hydrolase inhibitors with improved activity in vivo [air.unipr.it]
• 6. Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain - PMC [pmc.ncbi.nlm.nih.gov]

A Tale of Two Inhibitors: JP83 and Reversible FAAH Inhibitors Face Off

In the landscape of neuropharmacology, the modulation of the endocannabinoid system holds immense promise for treating a spectrum of disorders, from chronic pain to anxiety. At the heart of this system lies fatty acid amide hydrolase (FAAH), the primary enzyme responsible for the degradation of the endocannabinoid anandamide. Inhibiting FAAH elevates anandamide levels, thereby amplifying its therapeutic effects. This guide provides a detailed comparison of two distinct strategies for FAAH inhibition: the irreversible inhibitor JP83 and the class of reversible FAAH inhibitors.

This comprehensive analysis is tailored for researchers, scientists, and drug development professionals, offering a deep dive into the mechanisms, potency, selectivity, and in vivo efficacy of these compounds. By presenting quantitative data in structured tables, detailing experimental protocols, and visualizing key pathways, this guide aims to equip researchers with the critical information needed to advance their drug discovery efforts.

Mechanism of Action: An Irreversible Bond vs. a Fleeting Interaction

The fundamental difference between JP83 and reversible FAAH inhibitors lies in their mode of interaction with the FAAH enzyme. JP83, a carbamate-based inhibitor, forms a covalent bond with the catalytic serine residue (Ser241) in the active site of FAAH.[1] This carbamylation is essentially irreversible, leading to a long-lasting inactivation of the enzyme.

In contrast, reversible inhibitors, such as the well-characterized α-ketoheterocycle OL-135 and the clinical candidate SSR411298, bind to the FAAH active site through non-covalent interactions.[1][2] These interactions, which can include hydrogen bonds and van der Waals forces, are transient, allowing the inhibitor to associate and dissociate from the enzyme. This reversible binding profile results in a shorter duration of action compared to irreversible inhibitors.

References

• 1. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of JP83 Research Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the published research findings on JP83, a research chemical identified as an irreversible inhibitor of fatty acid amide hydrolase (FAAH). The information presented is intended to offer an objective overview of its mechanism of action and performance based on available preclinical data.

Executive Summary

JP83 is a potent, irreversible inhibitor of fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of the endocannabinoid anandamide. By inhibiting FAAH, JP83 effectively increases the endogenous levels of anandamide, thereby enhancing cannabinoid receptor signaling. To date, research on JP83 is limited to initial preclinical, in vitro studies. There have been no published independent validation studies or clinical trials to assess its efficacy and safety in humans. This guide summarizes the existing data on JP83 and provides context by comparing its activity with another known FAAH inhibitor, URB597.

Data Presentation

Table 1: In Vitro Efficacy of JP83

Compound	Target Enzyme	Inhibition Type	IC50 (nM)	Comparative Potency	Source
JP83	Fatty Acid Amide Hydrolase (FAAH)	Irreversible	14	Equal or greater than URB597	[1]
URB597	Fatty Acid Amide Hydrolase (FAAH)	Irreversible	Not specified	-	[1]

Experimental Protocols

In Vitro FAAH Inhibition Assay

The initial identification of JP83 as a FAAH inhibitor was performed using an in vitro enzymatic assay. The following is a generalized protocol based on standard methods for assessing FAAH inhibition:

• Enzyme Preparation: Recombinant human FAAH enzyme is used.

• Substrate: Radiolabeled oleamide is utilized as the substrate for FAAH.

• Incubation: The FAAH enzyme is pre-incubated with varying concentrations of JP83 for a specified period to allow for covalent modification (carbamylation) of the enzyme's active site.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the radiolabeled oleamide substrate.

• Reaction Termination: The reaction is stopped after a defined time by adding an acidic solution.

• Quantification: The amount of hydrolyzed substrate is quantified using techniques such as liquid scintillation counting to measure the amount of radiolabeled product formed.

• Data Analysis: The concentration of JP83 required to inhibit 50% of the FAAH activity (IC50) is calculated by fitting the data to a dose-response curve.

• Mechanism Confirmation: Mass spectrometry is used to confirm the mechanism of inhibition, which for JP83 is the carbamylation of the serine nucleophile in the FAAH active site.[1]

Mandatory Visualization

Fatty Acid Amide Hydrolase (FAAH) Signaling Pathway

The diagram below illustrates the signaling pathway affected by JP83. Under normal physiological conditions, the endocannabinoid anandamide is hydrolyzed by FAAH into arachidonic acid and ethanolamine, terminating its signaling. JP83 irreversibly inhibits FAAH, leading to an accumulation of anandamide. This elevated anandamide then enhances the activation of cannabinoid receptors (CB1 and CB2), resulting in various downstream cellular responses.

Caption: FAAH signaling pathway and the inhibitory action of JP83.

Experimental Workflow for In Vivo Analysis of a JP83 Analog (JP104)

While no in vivo data for JP83 is available, a study on its close analog, JP104, provides insight into its potential in a biological system. The workflow for such an experiment is depicted below.

Caption: In vivo experimental workflow for the JP83 analog, JP104.

Conclusion

JP83 is a potent irreversible inhibitor of FAAH with demonstrated in vitro activity. Its mechanism of action, through the enhancement of the endocannabinoid system, suggests potential therapeutic applications. However, the absence of independent validation studies and the lack of any clinical trial data mean that the research on JP83 is in a very early, exploratory stage. Further preclinical studies are necessary to establish a more comprehensive profile of its efficacy, selectivity, and safety before any consideration for clinical development. Researchers and drug development professionals should view the current findings as preliminary and requiring substantial further investigation.

References

• 1. Neuropharmacology of the Endocannabinoid Signaling System-Molecular Mechanisms, Biological Actions and Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking JP83's Potency: A Comparative Analysis for Drug Development Professionals

This guide provides a detailed comparison of the potency of JP83, an irreversible fatty acid amide hydrolase (FAAH) inhibitor, against the known standard, URB597. The data presented is intended for researchers, scientists, and drug development professionals working on novel therapeutics targeting the endocannabinoid system.

Quantitative Potency Comparison

The following table summarizes the in vitro potency of JP83 in inhibiting the human recombinant FAAH enzyme.

Compound	Target	IC50 (nM)	Notes
JP83	Human recombinant Fatty Acid Amide Hydrolase (FAAH)	14	Irreversible inhibitor.
URB597	Fatty Acid Amide Hydrolase (FAAH)	-	JP83 is stated to have equal or greater potency.[1]

Mechanism of Action

JP83 acts as an irreversible inhibitor of FAAH. It achieves this through the carbamylation of the enzyme's serine nucleophile, effectively blocking its catalytic activity.[1] The inhibition of FAAH leads to an increase in the levels of endogenous fatty acid amides, such as the endocannabinoid anandamide, thereby potentiating their signaling.

Experimental Protocols

In Vitro FAAH Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of JP83 against FAAH.

Methodology:

• The human recombinant FAAH enzyme was used.

• Radiolabeled oleamide was utilized as the substrate for the enzyme.

• JP83 was introduced at varying concentrations to the enzyme and substrate mixture.

• The level of FAAH activity was determined by measuring the hydrolysis of the radiolabeled oleamide.

• The IC50 value was calculated as the concentration of JP83 required to inhibit 50% of the FAAH enzyme activity.[1]

In Vivo Target Engagement (using analog JP104)

Objective: To assess the extent and selectivity of FAAH inhibition in a living organism.

Methodology:

• A close analog of JP83, JP104, was administered to mice at a dose of 1 mg/kg.[1]

• Following treatment, the animals were sacrificed, and brain, liver, and kidney tissues were collected.

• "Click chemistry" analysis was performed on the tissues to determine the level of FAAH labeling, indicating the degree of inhibition.[1]

• Competitive activity-based protein profiling (ABPP) with FP-Rh was used to confirm the near-complete inactivation of brain FAAH.[1]

• The intensity of FP-Rh signals in liver and kidney proteomes was also analyzed to assess off-target effects.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the endocannabinoid signaling pathway affected by JP83 and the general workflow of the in vivo experiment.

Endocannabinoid signaling pathway and the inhibitory action of JP83 on the FAAH enzyme.

Workflow for the in vivo assessment of FAAH inhibition using a JP83 analog.

References

• 1. glpbio.com [glpbio.com]

Safety & Regulatory Compliance

Proper Disposal of the JP83 Car Audio Amplifier

Identifying the JP83: Initial research indicates that "JP83" refers to a high-output monoblock car audio amplifier, not a laboratory chemical. Therefore, this guide provides the proper disposal procedures for this piece of electronic equipment.

Proper disposal of electronic waste, or "e-waste," is crucial to prevent hazardous materials from contaminating the environment and to recover valuable resources. Amplifiers, like other electronics, contain metals, plastics, and circuit boards. Older models may also contain lead solder, which can be harmful if it leaches into soil and water.[1]

Disposal Procedures for the JP83 Amplifier

When the JP83 amplifier reaches the end of its life, it is important to handle its disposal responsibly. Do not dispose of the amplifier in regular household trash. Here are the recommended steps for proper disposal:

• De-installation: Carefully disconnect and remove the amplifier from the vehicle. Ensure all power is disconnected from the car battery before you begin to avoid electrical shorts or injury.

• Check for Local E-Waste Recycling Programs: Many municipalities and local governments have designated collection sites or special collection days for electronic waste. These facilities are equipped to handle the materials in electronics safely.

• Retailer and Manufacturer Take-Back Programs: Some electronics retailers and manufacturers offer recycling programs for old equipment.[1][2] Check with the retailer where the amplifier was purchased or the manufacturer's website for any available take-back or mail-in recycling options.

• Certified Electronics Recyclers: Seek out certified e-waste recycling companies. These organizations have the expertise to safely dismantle electronic devices, separating hazardous components from recyclable materials like metals and plastics.[1]

• Donation or Resale: If the amplifier is still in working condition, consider donating it to a local charity, school, or community center.[2] You can also sell used audio equipment online through various marketplaces.[2][3]

Summary of Disposal Options

Disposal Option	Description	Best For
Municipal E-Waste Collection	Free or low-cost drop-off locations or scheduled pickup services for electronic waste provided by your local government.	Non-functional units, convenient local disposal.
Retailer/Manufacturer Programs	Take-back or trade-in programs offered by electronics stores or the product manufacturer.[1][2]	All units, potential for store credit.
Certified E-Waste Recycler	Specialized facilities that safely dismantle and recycle electronic components.[1]	Non-functional units, environmentally responsible disposal.
Donation	Giving the equipment to a non-profit organization or educational institution if it is still functional.[2]	Functional units, community benefit.
Resale	Selling the used amplifier through online marketplaces or to individuals.[2][3]	Functional units, financial return.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of a JP83 car audio amplifier.

Caption: JP83 Amplifier Disposal Decision Workflow

References

• 1. samrinc.com [samrinc.com]
• 2. recyclenation.com [recyclenation.com]
• 3. ecolife.com [ecolife.com]

Essential Safety and Logistical Information for Handling JP-8 and Similar Compounds

This document provides crucial safety protocols, personal protective equipment (PPE) recommendations, and disposal guidance for handling JP-8 jet fuel. Given that "JP-83" is not a standard designation, this guide focuses on JP-8, a widely used military-grade jet fuel, and also addresses other similarly named materials found in safety literature. This information is intended for researchers, scientists, and drug development professionals who may encounter these substances in their work.

Personal Protective Equipment (PPE) for JP-8

When handling JP-8 jet fuel, a comprehensive approach to personal protection is essential to minimize exposure and ensure safety. The following table summarizes the required PPE.

Body Part	Personal Protective Equipment	Specifications and Remarks
Respiratory	Air-purifying respirator with appropriate cartridges (e.g., for organic vapors)	A respiratory protection program compliant with OSHA 29 CFR 1910.134 and ANSI Z88.2 or European Standard EN 149 should be implemented. Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1]
Hand	Impervious protective gloves (e.g., nitrile, neoprene)	Wear appropriate gloves to prevent skin exposure.[1]
Eye and Face	Chemical safety goggles or a face shield	Eye and face protection should comply with OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[1]
Body	Protective clothing, coveralls, or a chemical-resistant suit	Wear protective clothing to prevent skin contact.[2] For large spills or significant exposure potential, a totally encapsulated chemical- and vapor-protective suit may be required.[3]
Footwear	Chemical-resistant, steel-toe boots or shoes

Exposure Limits and Physical Properties

Understanding the exposure limits and physical characteristics of JP-8 and its components is critical for a comprehensive safety assessment.

Substance/Mixture	Occupational Exposure Limits (OELs)	Physical Properties
JP-8 (Jet Propellant 8)	While specific OELs for the JP-8 mixture are not readily available in the provided results, it is a complex mixture of hydrocarbons. Exposure limits for its components, such as kerosene and various volatile organic compounds, should be considered.	Appearance: Colorless liquid. Odor: Sweet, pungent odor.[4] Flash Point: 265°F (129°C).[4] Autoignition Temperature: 500°F (260°C).[4]
JP-K83 Printing Ink Components	Methyl ethyl ketone: PEL: 200 ppm, TLV: 200 ppm, STEL: 300 ppm. Methanol: TLV: 200 ppm, STEL: 250 ppm. Formaldehyde: CEIL: 0.3 ppm.[1]	Not specified in search results.

Note: PEL (Permissible Exposure Limit), TLV (Threshold Limit Value), STEL (Short-Term Exposure Limit), CEIL (Ceiling Limit).

Handling and Storage Procedures

Proper handling and storage are paramount to preventing accidents and exposure.

• Handling:

  • Avoid breathing vapors or mists.[1]

  • Use only in well-ventilated areas with adequate local exhaust.[1]

  • Keep away from heat, sparks, and open flames.[4]

  • Take precautions to prevent electrostatic discharge.[4]

  • Avoid contact with skin and eyes.[2]

  • Do not eat, drink, or smoke when using this product.[2]

• Storage:

  • Store in a cool, dry, well-ventilated area away from incompatible substances and direct sunlight.[1][2]

  • Keep containers tightly closed when not in use.[1][2]

  • Storage tanks can be made of carbon steel with moisture control or fiberglass reinforced plastic.[4]

Spill Response and Disposal Plan

A clear and practiced spill response plan is crucial for mitigating the impact of an accidental release.

Experimental Protocol: Chemical Spill Response

• Immediate Actions:

  • Immediately alert personnel in the area and evacuate if necessary.[5]

  • If there is a fire or medical attention is needed, contact emergency services.[5]

  • Remove any contaminated clothing and flush the affected skin with water for at least 15 minutes.[5]

  • For flammable materials like JP-8, eliminate all ignition sources.[5]

• Containment and Cleanup:

  • Don the appropriate personal protective equipment (PPE) before attempting to clean the spill.[5]

  • Contain the spill using absorbent materials like spill socks or pads, working from the outside in to prevent spreading.[5]

  • For liquid spills, absorb the material with an inert absorbent, such as sand or vermiculite, and place it in a designated chemical waste container.[4]

  • Protect drains to prevent environmental release.[5]

• Decontamination and Disposal:

  • Decontaminate the spill area with a mild detergent and water, if appropriate.[5]

  • Package all contaminated materials, including absorbents and used PPE, in sealed containers.[5]

  • Label the waste containers clearly as "Hazardous Waste: Spill Debris" and include the chemical name.[5]

  • Dispose of the hazardous waste according to local, state, and federal regulations. Contact your institution's environmental health and safety department for specific guidance.[5]

Logical Workflow for Spill Response

Workflow for a chemical spill response.

Notes on Other "JP"-Designated Materials

• JP-4, JP-5, JP-6: These are other military jet fuels with varying properties. JP-4 is a wider cut fuel than JP-8 and is more flammable.[6][7] JP-5 has a higher flash point and is primarily used on aircraft carriers.[6] JP-6 was a specialized fuel for the XB-70 Valkyrie.[8] The general PPE and handling precautions for JP-8 are applicable to these fuels, but their specific Safety Data Sheets (SDS) should always be consulted.

• JP-K83 Printing Ink: This is a mixture containing components like methyl ethyl ketone, methanol, and formaldehyde.[1] The primary hazards are associated with these volatile and potentially toxic components. The PPE recommendations for this ink would be similar to those for JP-8, with a strong emphasis on respiratory protection and ventilation due to the presence of volatile solvents.[1]

• GB83: A Safety Data Sheet for a substance named "GB83" indicates it is not classified as a hazardous substance or mixture.[9] However, standard laboratory PPE (safety goggles, gloves, lab coat) should still be worn.[9]

This guide provides a foundational understanding of the safety and handling requirements for JP-8 and similar materials. Always refer to the specific Safety Data Sheet (SDS) for any chemical you are working with to obtain the most accurate and detailed safety information.

References

• 1. hitachiprinting.co.id [hitachiprinting.co.id]
• 2. kishida.co.jp [kishida.co.jp]
• 3. epa.gov [epa.gov]
• 4. hemaquebec.ca [hemaquebec.ca]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. Military Jet Fuel | Military Jet Fuel Specifications | Shell Global [shell.com]
• 7. JP-8 - Wikipedia [en.wikipedia.org]
• 8. North American XB-70 Valkyrie - Wikipedia [en.wikipedia.org]
• 9. file.medchemexpress.com [file.medchemexpress.com]